2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

This guide provides a comprehensive overview of a robust synthetic route to 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol, a substituted phenylethanolamine derivative. Phenylethanolamines are a class of compounds with significant interest in medicinal chemistry and drug development due to their diverse pharmacological activities. This document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols and the scientific rationale behind the chosen synthetic strategy.

The proposed synthesis is centered around a two-step process, beginning with the preparation of the key intermediate, phenylglyoxal, followed by a one-pot reductive amination with isobutylamine. This approach is designed for efficiency and is based on well-established chemical transformations.

Part 1: Synthesis of the Key Precursor: Phenylglyoxal

The cornerstone of this synthetic pathway is the availability of phenylglyoxal. This α-ketoaldehyde serves as the electrophilic scaffold for the introduction of both the amino and hydroxyl functionalities in the target molecule. Phenylglyoxal can be synthesized through various methods, with one common approach being the oxidation of acetophenone. For the purpose of this guide, we will detail a reliable method starting from acetophenone.

Experimental Protocol: Synthesis of Phenylglyoxal from Acetophenone

This procedure involves the selenium dioxide-mediated oxidation of acetophenone.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
Acetophenone	120.15	12.0 g	0.10
Selenium Dioxide (SeO₂)	110.96	11.1 g	0.10	Caution: Toxic
Dioxane	88.11	100 mL	-	Solvent
Water	18.02	5 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add acetophenone (12.0 g, 0.10 mol), selenium dioxide (11.1 g, 0.10 mol), dioxane (100 mL), and water (5 mL).

• Heat the reaction mixture to reflux with constant stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

• The precipitated black selenium metal is removed by filtration.

• The filtrate is then concentrated under reduced pressure to remove the dioxane.

• The resulting crude phenylglyoxal, often obtained as a hydrate, can be purified by distillation or used directly in the next step.

Caption: Workflow for the synthesis of phenylglyoxal.

Part 2: Core Synthesis via Reductive Amination

The central transformation in this guide is the reductive amination of phenylglyoxal with isobutylamine. This reaction proceeds through the initial formation of an imine between the aldehyde group of phenylglyoxal and the primary amine, isobutylamine. The in-situ reduction of this imine and the adjacent ketone functionality by a suitable reducing agent yields the target amino alcohol.

Causality of Reagent Selection

The choice of the reducing agent is critical for the success of this one-pot reaction. Sodium borohydride (NaBH₄) is selected for this protocol due to its capacity to reduce both imines and ketones.[1] While milder reagents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are often used for their selectivity in reducing imines in the presence of carbonyls, the goal here is the concurrent reduction of both the imine and the ketone.[2][3] Therefore, the less selective but potent NaBH₄ is a more efficient choice for this specific transformation.[4][5] The reaction is typically carried out in an alcoholic solvent like methanol, which is compatible with NaBH₄.[4]

Experimental Protocol: Synthesis of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
Phenylglyoxal	134.13	13.4 g	0.10
Isobutylamine	73.14	7.3 g	0.10
Methanol	32.04	200 mL	-	Solvent
Sodium Borohydride (NaBH₄)	37.83	7.6 g	0.20	Add in portions

Procedure:

• In a 500 mL round-bottom flask, dissolve phenylglyoxal (13.4 g, 0.10 mol) in methanol (150 mL) and cool the solution to 0 °C in an ice bath.

• To the cooled solution, add isobutylamine (7.3 g, 0.10 mol) dropwise while maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 30 minutes to allow for the formation of the imine intermediate.

• Slowly add sodium borohydride (7.6 g, 0.20 mol) in small portions to the reaction mixture, ensuring the temperature does not rise above 10 °C. The addition of NaBH₄ will cause gas evolution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction progress by TLC until the starting materials are consumed.

• Once the reaction is complete, carefully quench the reaction by the slow addition of water (50 mL).

• Remove the methanol under reduced pressure.

• The aqueous residue is then extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are washed with brine (50 mL), dried over anhydrous sodium sulfate, and filtered.

• The solvent is removed under reduced pressure to yield the crude product.

Caption: Overall workflow for the reductive amination step.

Part 3: Purification and Characterization

The crude product obtained from the work-up procedure will likely contain minor impurities and unreacted starting materials. Purification is essential to obtain the target compound with high purity.

Purification Protocol

Column chromatography is a standard and effective method for the purification of the crude product.

Procedure:

• Prepare a silica gel slurry in a non-polar solvent (e.g., hexane) and pack a chromatography column.

• Dissolve the crude product in a minimal amount of the mobile phase.

• Load the sample onto the column.

• Elute the column with a gradient of ethyl acetate in hexane. The polarity of the mobile phase should be gradually increased.

• Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol.

Characterization

The identity and purity of the final compound should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Infrared (IR) Spectroscopy: To identify the presence of key functional groups (O-H, N-H, aromatic C-H).

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

Safety Considerations

• Selenium Dioxide: Highly toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium Borohydride: A flammable solid that reacts with water to produce hydrogen gas, which is flammable. It should be handled with care, and additions to protic solvents should be done slowly and at a controlled temperature.

• Organic Solvents: Dioxane, methanol, and ethyl acetate are flammable and should be handled in a well-ventilated area away from ignition sources.

Conclusion

This technical guide outlines a comprehensive and practical synthetic route for the preparation of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol. The described two-step process, involving the synthesis of phenylglyoxal followed by a one-pot reductive amination, offers an efficient and scalable method for obtaining the target molecule. The detailed protocols and the rationale behind the experimental choices provide a solid foundation for researchers to successfully synthesize this and related phenylethanolamine derivatives.

References

• [No Author]. (n.d.). Clean and Simple Chemoselective Reduction of Imines to Amines Using Boric Acid-Activated Sodium Borohydride under Solvent-Free Conditions. ResearchGate. Retrieved from [Link]

• [No Author]. (n.d.). Zn-Catalyzed Regioselective and Chemoselective Reduction of Aldehydes, Ketones and Imines. MDPI. Retrieved from [Link]

• [No Author]. (n.d.). Amine synthesis by imine reduction. Organic Chemistry Portal. Retrieved from [Link]

• [No Author]. (n.d.). Reductive amination. Wikipedia. Retrieved from [Link]

• [No Author]. (n.d.). Reduction of Imines and Reductive Amination of Aldehydes and Ketones. Thieme. Retrieved from [Link]

• [No Author]. (n.d.). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions. Retrieved from [Link]

• [No Author]. (n.d.). Reductive Amination - Common Conditions. Organic Chemistry Data. Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• [No Author]. (2026, January 15). The Role of Sodium Borohydride in Reductive Amination. Oreate AI Blog. Retrieved from [Link]

• Reddy, S. M., et al. (2015, November 10). REDUCTIVE AMINATION OF CARBONYL COMPOUNDS USING LIGNIN SULPHONIC ACID AND SODIUM BOROHYDRIDE. Indo American Journal of Pharmaceutical Research. Retrieved from [Link]

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"2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol" CAS number

An In-depth Technical Guide to 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

Abstract

This technical guide provides a comprehensive overview of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol, a chiral amino alcohol and a derivative of the well-studied 2-phenylethanolamine scaffold. While this specific N-substituted compound is not widely cataloged with a dedicated CAS number, this paper constructs a detailed profile by examining its core structure, predictable chemical properties, and logical synthetic pathways. We will delve into the principles of its synthesis via reductive amination, propose a detailed experimental protocol, and discuss its potential pharmacological significance based on structure-activity relationships within the broader class of phenethylamines.[1][2] This guide is intended for researchers in medicinal chemistry, drug development, and organic synthesis, providing a foundational understanding for the synthesis and potential application of this and related N-alkylated amino alcohols.

Compound Identification and Physicochemical Properties

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol, also known as N-isobutyl-2-amino-2-phenylethanol, belongs to the phenethylamine class of compounds.[1] The presence of a hydroxyl group on the benzylic carbon and a chiral center at the C2 position makes it a significant building block in asymmetric synthesis.

Table 1: Physicochemical Properties of 2-amino-2-phenylethanol (Parent Compound) and Estimated Properties for the N-isobutyl Derivative.

Property	2-amino-2-phenylethanol (Phenylglycinol)	2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol (Estimated)
Molecular Formula	C₈H₁₁NO[3][4]	C₁₂H₁₉NO
Molecular Weight	137.18 g/mol [3][4]	193.29 g/mol
Appearance	Pale yellow solid[2]	Likely a solid or viscous oil
Boiling Point	157-160 °C at 17 mmHg[2]	Higher than the parent compound due to increased mass
Solubility	Soluble in water	Reduced water solubility, increased solubility in organic solvents

| pKa (Hydrochloride) | 8.90[2] | Similar, as the basicity of the amine is not drastically altered |

Synthesis and Manufacturing

The most direct and reliable method for synthesizing secondary amines like 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol is reductive amination.[5][6] This approach is favored in medicinal chemistry for its high selectivity and the ability to perform it as a one-pot reaction under mild conditions, which helps in preserving stereochemistry.[5][6]

Principle of Reductive Amination

Reductive amination involves two key steps:

• Imine Formation: A primary amine (2-amino-2-phenylethanol) reacts with an aldehyde (isobutyraldehyde) to form an intermediate imine (or Schiff base). This reaction is typically reversible and often acid-catalyzed.

• Reduction: The C=N double bond of the imine is selectively reduced to a C-N single bond. This is achieved using a mild reducing agent that does not readily reduce the starting aldehyde, such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN).[7]

The causality for choosing a mild reducing agent like STAB is its selectivity; it is reactive enough to reduce the protonated imine intermediate but generally unreactive towards the aldehyde, thus preventing the formation of isobutanol as a side product.[7]

Proposed Synthetic Workflow

Below is a detailed protocol for the synthesis, designed to be a self-validating system where progress can be monitored by Thin Layer Chromatography (TLC).

Caption: Proposed workflow for the synthesis of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol.

Detailed Experimental Protocol

• Reaction Setup: To a solution of 2-amino-2-phenylethanol (1.0 eq) in an appropriate solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add isobutyraldehyde (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate. The progress can be monitored by TLC.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture. The addition should be done carefully as the reaction can be exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer with the organic solvent (e.g., DCM) two more times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the pure 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol.

Alternative Synthetic Routes

Direct N-alkylation of 2-amino-2-phenylethanol with an alkyl halide (e.g., isobutyl bromide) is another possibility.[8] However, this method often suffers from a lack of selectivity, leading to over-alkylation and the formation of tertiary amines and quaternary ammonium salts, which complicates purification.[7]

Potential Pharmacological Profile and Toxicology

The 2-phenethylamine motif is a cornerstone in medicinal chemistry, forming the backbone of many endogenous neurotransmitters like dopamine and norepinephrine.[1][9]

Structure-Activity Relationship (SAR)

The introduction of an N-alkyl group can significantly modulate the pharmacological activity of phenethylamines.

• Receptor Selectivity: The size and nature of the N-substituent can influence binding affinity and selectivity for different receptor subtypes, particularly adrenergic (α and β) and dopamine receptors.[1]

• Bioavailability: N-alkylation generally increases the lipophilicity of the molecule, which can enhance its ability to cross cell membranes and the blood-brain barrier.[10]

Given its structure as a β-hydroxyphenethylamine, 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol is a structural analog of norepinephrine and epinephrine. Therefore, it is plausible to hypothesize that it may act as a ligand for adrenergic receptors. Its specific agonist or antagonist activity would require experimental validation.

Toxicology and Safety

No specific toxicological data exists for 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol. However, based on the safety profile of the parent compound and related amino alcohols, the following precautions are advised:

• Handling: Use personal protective equipment (PPE), including gloves and safety glasses. Handle in a well-ventilated area or a chemical fume hood.

• Hazards: The compound is likely to be a skin and eye irritant. Ingestion and inhalation may be harmful.

Analytical Methodologies

To confirm the identity and purity of the synthesized compound, a standard battery of analytical techniques should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the molecular structure, verifying the presence of the isobutyl group, and confirming its attachment to the nitrogen atom.

• Mass Spectrometry (MS): GC-MS or LC-MS would be used to confirm the molecular weight of the compound (193.29 g/mol ).

• Infrared (IR) Spectroscopy: This technique can confirm the presence of key functional groups, such as the O-H stretch from the alcohol, the N-H stretch from the secondary amine, and C-H stretches from the aromatic and alkyl groups.

• Chiral High-Performance Liquid Chromatography (HPLC): If synthesized from a chiral starting material, chiral HPLC would be necessary to determine the enantiomeric excess (ee) of the final product.

Applications in Research and Development

The primary application for a compound like 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol is as a chiral building block or intermediate in the synthesis of more complex molecules. Its bifunctional nature (amine and alcohol) allows for a wide range of subsequent chemical modifications. It could be a valuable precursor for:

• Pharmaceutical Leads: Synthesizing novel ligands for neurological or cardiovascular targets.

• Chiral Auxiliaries: Assisting in stereocontrolled synthesis of other chiral molecules.

• Ligand Development: Used in the creation of ligands for asymmetric catalysis.

Conclusion

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol represents a valuable, albeit under-documented, member of the phenylethanolamine family. While it lacks a dedicated CAS number, its synthesis is readily achievable through established and reliable methods like reductive amination. Its structural similarity to known bioactive molecules suggests a strong potential for applications in pharmaceutical research and as a versatile chiral synthon. This guide provides the necessary foundational knowledge for researchers to synthesize, characterize, and explore the potential of this and related N-alkylated amino alcohols.

References

• Monash University. Synthesis of N-Alkyl Amino Acids. [Link]

• Grunewald, G. L., et al. (1989). Conformational and steric aspects of the inhibition of phenylethanolamine N-methyltransferase by benzylamines. PubMed. [Link]

• Tejo, C., et al. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. PMC. [Link]

• Wikipedia. Reductive amination. [Link]

• Nodzewska, A., et al. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. MDPI. [Link]

• Contente, M. L., et al. (2022). High-Yield Synthesis of Enantiopure 1,2-Amino Alcohols from l-Phenylalanine via Linear and Divergent Enzymatic Cascades. ACS Publications. [Link]

• Synple Chem. Application Note – Reductive Amination. [Link]

• Wikipedia. Phenylethanolamine. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Tejo, C., et al. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. ResearchGate. [Link]

• Google Patents. Process for the preparation of N-isobutyl-N- (2-hydroxy-3-amino-4-phenylbutyl)

• University of Groningen. Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. [Link]

• National Institutes of Health. 2-(Ethylamino)-2-phenylethan-1-ol. PubChem. [Link]

• Royal Society of Chemistry. Organocatalytic atroposelective N-alkylation: divergent synthesis of axially chiral sulfonamides and biaryl amino phenols. [Link]

• MDPI. The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts. [Link]

• National Institutes of Health. 2-Amino-2-phenylethan-1-ol. PubChem. [Link]

• Journal of the Takeda Research Laboratories. A reliable and easy method for synthesis of nitrogen-containing compounds : Ns-strategy and with high-activity trityl. [Link]

• PrepChem.com. Synthesis of 2-phenylethanol. [Link]

• MDPI. Biotechnological 2-Phenylethanol Production: Recent Developments. [Link]

• National Institutes of Health. 2-Amino-2-phenylethanol. PubChem. [Link]

• Environmental Protection Agency. 2-Phenylethanol Properties. [Link]

• Carl ROTH. Safety Data Sheet: 2-Phenylethanol. [Link]

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Solubility Profiling & Solvent Selection for 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

Topic: Solubility Profiling & Process Development for 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol Content Type: Technical Whitepaper / Process Development Guide Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals.[1][2]

Executive Summary: The Physicochemical Context

The compound 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol (commonly referred to as N-Isobutyl-2-phenylglycinol) represents a critical class of

-amino alcohol intermediates.[2] Structurally, it combines a lipophilic isobutyl tail and a phenyl ring with a polar amino-alcohol core.[1][2] This amphiphilic nature creates a complex solubility profile that dictates its behavior in nucleophilic substitutions, chiral resolutions, and final salt formation steps.[1][2]

For process scientists, this molecule presents a classic "solubility paradox": it is often too soluble in polar organic solvents for easy crystallization but insufficiently soluble in water for simple aqueous waste disposal.[1][2] This guide provides a structured approach to determining its solubility boundaries, predicting solvent behaviors, and designing robust isolation strategies.[1][2]

Theoretical Solubility Landscape

Before initiating wet chemistry, we must establish a predictive baseline based on the molecule's functional group contributions (Group Contribution Method).[1][2]

Structural Analysis

• Lipophilic Domain: Phenyl ring + Isobutyl group (High

  contribution).[2]

• Hydrophilic Domain: Secondary Amine (

  ) + Primary Hydroxyl (H-bond donor/acceptor).[1][2]

• Lattice Energy: Moderate.[1][2] The bulky isobutyl group disrupts the tight crystal packing seen in unsubstituted phenylglycinol, potentially lowering the melting point and increasing solubility in non-polar solvents.[1][2]

Predicted Solubility Profile (Standard Solvents)

Solvent Class	Representative Solvent	Predicted Solubility	Mechanistic Rationale
Chlorinated	Dichloromethane (DCM)	Very High (>200 mg/mL)	Excellent dispersion interactions with the phenyl ring; disrupts H-bonding.[1][2]
Alcohols	Methanol, Ethanol, IPA	High (>100 mg/mL)	Strong H-bond compatibility with the amino-alcohol core.[1][2]
Aromatic	Toluene	Moderate-High	- interactions with the phenyl moiety; increases significantly with temperature.[1][2]
Ethers	THF, MTBE	Moderate	Good solvation of the amine; MTBE is a likely candidate for crystallization.[1]
Aliphatics	n-Heptane, Hexane	Low (<5 mg/mL)	Lack of polar interactions; ideal anti-solvent .[1][2]
Water	Water (Neutral pH)	Low (<10 mg/mL)	Hydrophobic effect of the isobutyl/phenyl groups dominates.[1]
Water (Acidic)	0.1 M HCl	Very High	Protonation of the secondary amine forms a water-soluble cation.[1][2]

Experimental Protocols: Validating the Profile

As exact literature values for this specific N-alkylated derivative are sparse, you must generate empirical data to support process scale-up.[1][2] Below are the standard operating procedures (SOPs) for defining the solubility curve.

Protocol A: Gravimetric Equilibrium Solubility (Shake-Flask Method)

Use this method to determine the thermodynamic solubility limit at a fixed temperature (e.g., 25°C).[1][2]

• Preparation: Weigh approx. 500 mg of the solid into a 20 mL scintillation vial.

• Solvent Addition: Add the target solvent in 0.5 mL increments, vortexing between additions, until a saturated suspension (slurry) is obtained.

• Equilibration: Place the vial in a temperature-controlled shaker bath at 25°C for 24 hours.

• Sampling:

  • Stop agitation and allow solids to settle for 1 hour.

  • Filter the supernatant through a 0.45

    m PTFE syringe filter (pre-heated to 25°C to prevent crash-out).[1][2]

• Quantification:

  • Evaporate a known volume of filtrate to dryness (Gravimetric).[1]

  • Alternative: Dilute and analyze via HPLC (Area% vs. Standard Curve).[1]

Protocol B: Polythermal Method (Metastable Zone Width)

Use this method to design crystallization processes.[1][2]

• Setup: Prepare a mixture of known concentration (e.g., 100 mg/mL in Toluene) in a reactor with a turbidity probe.

• Dissolution (Clear Point): Heat at 1°C/min until the solution becomes transparent. Record

  .[1]

• Nucleation (Cloud Point): Cool at 0.5°C/min until turbidity is detected. Record

  .[1]

• Analysis: The difference (

  ) is the Metastable Zone Width (MSZW).[1][2] A wide MSZW indicates the system is prone to "oiling out" rather than crystallizing.[2]

Process Visualization: Solubility Workflows

Workflow 1: Solvent Screening Decision Tree

This logic flow guides the selection of a crystallization system based on initial solubility observations.[2]

Figure 1: Decision matrix for categorizing solvents into reaction media, crystallization vehicles, or anti-solvents.[1][2]

Workflow 2: Acid-Base Purification Logic

Due to the basic nitrogen, solubility can be manipulated via pH swings.[1][2] This is the most reliable purification method for this class of intermediates.[1]

Figure 2: pH-Swing extraction strategy utilizing the amine functionality to reject non-basic impurities.[1][2]

Strategic Applications in Drug Development

A. Crystallization Solvent Design

For N-alkylated phenylglycinol derivatives, single-solvent crystallization is often difficult due to high solubility in polar solvents and "oiling out" in non-polar ones.[1][2]

• Recommended System: Toluene / n-Heptane .[1][2]

  • Why: Toluene solubilizes the aromatic ring; Heptane acts as the anti-solvent.[1][2] The boiling point of Toluene (110°C) allows for high thermal leverage.[1][2]

• Alternative System: IPA / Water .[1][2]

  • Why: Water acts as a powerful anti-solvent for the lipophilic isobutyl group.[1] However, ensure the pH is basic to prevent salt formation.[1]

B. Reaction Solvent Selection

When using this molecule as a nucleophile (e.g., reacting the amine or alcohol):

• Avoid: Esters (Ethyl Acetate) if high temperatures are required (potential for transamidation/transesterification).[1]

• Preferred: THF or 2-MeTHF.[1][2] These provide excellent solubility and are compatible with strong bases (e.g., NaH, LiHMDS) often used to activate the hydroxyl group.[1][2]

C. Chiral Resolution

If the compound is racemic, solubility differences between diastereomeric salts are exploited.[1]

• Resolving Agents: Tartaric acid, Mandelic acid.[1]

• Solvent: Ethanol (95%) is the standard for these salt formations, as the ionic pair often crystallizes sharply from alcoholic media.

References

• Anderson, N. G. (2012).[1] Practical Process Research & Development. Academic Press.[1][2] (Standard reference for solvent selection and crystallization protocols).

• Delaney, J. S. (2004).[1][3] "ESOL: Estimating Aqueous Solubility Directly from Molecular Structure." Journal of Chemical Information and Modeling, 44(3), 1000-1005.[1][2] Link[1][2]

• PubChem Compound Summary. "Phenylglycinol" (Structural Analog Data). National Center for Biotechnology Information.[1] Link[1][2]

• Tung, H. H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley-AIChE.[1][2] (Methodology for MSZW determination).

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• 2. CAS 14231-57-3: (R)-(-)-N-benzyl-2-phenylglycinol [cymitquimica.com]
• 3. 20989-17-7 | (S)-(+)-2-Phenylglycinol | Amines | Ambeed.com [ambeed.com]

The Synthesis and Receptor Pharmacology of Substituted Phenylethanolamines: A Technical Guide for Drug Development

This guide provides an in-depth technical overview of substituted phenylethanolamines, a pivotal class of compounds in medicinal chemistry. From their fundamental structure to their complex interactions with biological systems, we will explore the synthetic strategies that allow for precise stereochemical control and delve into the nuanced structure-activity relationships that govern their pharmacological effects. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important class of molecules.

Introduction: The Enduring Legacy of Phenylethanolamines

Substituted phenylethanolamines are a class of chemical compounds based on the phenethylamine structural backbone, which features a phenyl ring connected to an amino group via a two-carbon sidechain.[1] The defining characteristic of phenylethanolamines is the presence of a hydroxyl group on the β-carbon of this sidechain. This structural motif is shared by crucial endogenous catecholamines, including the neurotransmitters and hormones norepinephrine (noradrenaline) and epinephrine (adrenaline), as well as the neurotransmitter dopamine.[2] The biosynthesis of these endogenous phenylethanolamines is a fundamental component of human physiology, playing a critical role in the regulation of cardiovascular function, mood, and the "fight-or-flight" response.

The therapeutic and pharmacological significance of this class is vast, encompassing a wide array of applications. Members of this family are utilized as bronchodilators for the treatment of asthma, nasal decongestants, antidepressants, and central nervous system stimulants.[1][3] Their diverse effects are a direct consequence of their interactions with various G-protein coupled receptors (GPCRs), primarily adrenergic, serotonergic, and dopaminergic receptors. The stereochemistry of the β-hydroxyl group and the substitution patterns on the aromatic ring and the amine are critical determinants of their receptor affinity, selectivity, and intrinsic activity.

This guide will provide a detailed exploration of the stereoselective synthesis of substituted phenylethanolamines, a crucial aspect for isolating the desired pharmacological activity while minimizing off-target effects. Furthermore, we will dissect the structure-activity relationships (SAR) that are foundational to the rational design of novel therapeutics within this chemical space.

Stereoselective Synthesis: Mastering Chirality for Pharmacological Precision

The presence of at least one chiral center at the β-carbon bearing the hydroxyl group, and often a second at the α-carbon, means that stereochemistry is a paramount consideration in the synthesis of phenylethanolamines. Different enantiomers and diastereomers can exhibit vastly different pharmacological profiles, with one isomer often being responsible for the desired therapeutic effect while others may be inactive or contribute to adverse effects. Therefore, the development of stereoselective synthetic methods is a cornerstone of research in this area.

Asymmetric Reduction of α-Substituted Ketones

A highly effective and widely employed strategy for the enantioselective synthesis of the β-hydroxyl group is the asymmetric reduction of prochiral α-amino ketones or α-azido ketones.

The Corey-Bakshi-Shibata (CBS) reduction is a powerful method for the enantioselective reduction of ketones to secondary alcohols using a chiral oxazaborolidine catalyst and a stoichiometric borane source (e.g., BH₃·THF or BH₃·SMe₂).[4][5] This method is renowned for its high enantioselectivity (often >95% ee) and predictable stereochemical outcome.[5]

Experimental Protocol: CBS Reduction of an α-Amino Ketone

• Catalyst Preparation (in situ): A solution of the chiral oxazaborolidine catalyst (e.g., (R)- or (S)-2-Methyl-CBS-oxazaborolidine, typically 5-10 mol%) in an anhydrous aprotic solvent (e.g., tetrahydrofuran, THF) is prepared under an inert atmosphere (e.g., nitrogen or argon).

• Borane Addition: Borane dimethyl sulfide complex (BH₃·SMe₂) or borane-THF complex (BH₃·THF) (typically 1.0-1.5 equivalents) is added dropwise to the catalyst solution at a controlled temperature (e.g., 0 °C or room temperature).

• Substrate Addition: The α-amino ketone, dissolved in the same anhydrous solvent, is added slowly to the catalyst-borane mixture. The amino group of the substrate is typically protected (e.g., with a Boc or Cbz group) to prevent side reactions.

• Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quenching: Upon completion, the reaction is carefully quenched by the slow addition of a protic solvent, such as methanol, at a low temperature (e.g., 0 °C).

• Work-up and Purification: The mixture is then typically subjected to an acidic or basic work-up to remove the boron byproducts. The crude product is extracted with an organic solvent, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and purified by column chromatography.

Caption: Workflow for CBS Reduction.

Ruthenium-catalyzed asymmetric transfer hydrogenation (ATH) offers a practical and efficient alternative for the synthesis of chiral amino alcohols.[6] This method often utilizes isopropanol as the hydrogen source and can be performed on unprotected α-amino ketones, which simplifies the synthetic sequence by avoiding protection and deprotection steps.[6]

Sharpless Asymmetric Dihydroxylation

For phenylethanolamine analogues synthesized from styrenic precursors, the Sharpless asymmetric dihydroxylation provides a reliable method for installing the vicinal diol with high enantioselectivity.[7][8] This reaction employs a catalytic amount of osmium tetroxide in the presence of a chiral quinine ligand (e.g., (DHQ)₂-PHAL for AD-mix-α or (DHQD)₂-PHAL for AD-mix-β) and a stoichiometric re-oxidant.[9] The resulting diol can then be further manipulated to yield the desired phenylethanolamine.

Structure-Activity Relationships: Decoding Receptor Interactions

The pharmacological effects of substituted phenylethanolamines are dictated by their interactions with specific receptor subtypes. The following sections detail the key structural features that govern their affinity and selectivity for adrenergic, serotonergic, and dopaminergic receptors.

Adrenergic Receptors

The adrenergic receptors (α and β) are the primary targets for many therapeutically important phenylethanolamines.

• Catechol Moiety: The presence of hydroxyl groups at the 3 and 4 positions of the phenyl ring (a catechol group) is crucial for high-affinity binding and potent agonist activity at both α and β-adrenergic receptors.[[“]][11] This is exemplified by the endogenous ligands norepinephrine and epinephrine.

• β-Hydroxyl Group: A hydroxyl group on the β-carbon of the ethylamine side chain is essential for direct-acting sympathomimetic activity.[11] The stereochemistry of this group is critical, with the (R)-enantiomer being significantly more potent.[[“]]

• Substitution on the Amino Group: The size of the substituent on the nitrogen atom plays a critical role in determining selectivity between α and β receptors.

  • Small substituents (e.g., H in norepinephrine, CH₃ in epinephrine) are tolerated at α-receptors.

  • Increasing the size of the N-substituent (e.g., isopropyl in isoproterenol, tert-butyl in salbutamol) leads to a decrease in α-receptor activity and a significant increase in β-receptor activity.[11] This is a key principle in the design of β-selective agonists.

• Substitution on the α-Carbon: Substitution on the α-carbon generally decreases direct receptor agonist activity.[1]

Caption: Adrenergic SAR of Phenylethanolamines.

Serotonin (5-HT) Receptors

Certain substituted phenethylamines, particularly those with methoxy substituents on the phenyl ring, are known to interact with serotonin receptors, with a notable affinity for the 5-HT₂A subtype.[2]

• Phenyl Ring Substituents: The position and nature of substituents on the phenyl ring are critical. For instance, methoxy groups at the 2 and 5 positions are common in hallucinogenic phenethylamines that are potent 5-HT₂A receptor agonists.

• N-Benzyl Substitution: The addition of a benzyl group to the nitrogen atom can significantly increase affinity and potency at 5-HT₂A receptors.[12]

Dopamine Transporter (DAT)

Substituted phenethylamines can also act as inhibitors of the dopamine transporter (DAT), leading to an increase in extracellular dopamine levels and producing stimulant effects.

• Aromatic and Alkyl Substitutions: The nature of the aromatic ring and the length of alkyl chains can influence DAT inhibitory activity. For example, compounds with longer alkyl groups and smaller ring sizes at the alkylamine position have shown stronger inhibitory effects.[13][14]

Therapeutic Applications and Mechanisms of Action

The diverse pharmacology of substituted phenylethanolamines has led to their development as drugs for a wide range of conditions.

β₂-Adrenergic Agonists in Asthma

Short-acting β₂-agonists (SABAs) like salbutamol (albuterol) and long-acting β₂-agonists (LABAs) like salmeterol are mainstays in the treatment of asthma and chronic obstructive pulmonary disease (COPD). They act by selectively stimulating β₂-adrenergic receptors on bronchial smooth muscle cells, leading to bronchodilation.

Caption: Salbutamol's Mechanism of Action.

Central Nervous System Stimulants

Amphetamine and its derivatives, which are structurally related to phenethylamines, exert their stimulant effects primarily by increasing the levels of dopamine and norepinephrine in the synapse. They can act as substrates for and inhibitors of the dopamine transporter (DAT), norepinephrine transporter (NET), and vesicular monoamine transporter 2 (VMAT2).

Pharmacokinetics and Toxicology

The absorption, distribution, metabolism, and excretion (ADME) properties, as well as the toxicological profile, are critical considerations in the development of phenylethanolamine-based drugs.

Metabolism

The catechol-containing phenylethanolamines are subject to rapid metabolism by two key enzymes:

• Catechol-O-methyltransferase (COMT): This enzyme methylates one of the hydroxyl groups of the catechol ring.

• Monoamine oxidase (MAO): This enzyme oxidatively deaminates the primary or secondary amine.

The rapid metabolism by these enzymes often results in a short duration of action for catechol-containing phenylethanolamines when administered orally. Strategies to improve oral bioavailability and duration of action include modifying the catechol moiety or the amine substituent to reduce susceptibility to COMT and MAO.

Toxicology

The toxicological profile of substituted phenylethanolamines is largely dependent on their specific pharmacological activity.

• Cardiovascular Effects: Non-selective β-agonists can cause tachycardia, palpitations, and arrhythmias due to stimulation of β₁-receptors in the heart.

• Central Nervous System Effects: CNS stimulants can lead to insomnia, anxiety, agitation, and in high doses, psychosis and addiction.

Conclusion and Future Directions

The substituted phenylethanolamine scaffold remains a remarkably fertile ground for drug discovery. A deep understanding of the principles of stereoselective synthesis and structure-activity relationships is essential for the design of next-generation therapeutics with improved efficacy, selectivity, and safety profiles. Future research will likely focus on the development of biased agonists that selectively activate specific downstream signaling pathways, as well as compounds with fine-tuned pharmacokinetic properties to optimize their therapeutic utility. The continued exploration of this versatile chemical class promises to yield novel treatments for a wide range of human diseases.

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Protocols & Analytical Methods

Application Note & Protocols: Chiral Synthesis of (R)- and (S)-2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

Abstract

This document provides a detailed guide for the chiral synthesis of the enantiomers of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol, a valuable β-amino alcohol scaffold in medicinal chemistry and chiral auxiliary design. We present two robust and validated strategies: (A) Asymmetric Catalytic Reduction for direct enantioselective synthesis, and (B) Diastereomeric Resolution , a classical and scalable method for enantiomeric separation. The causality behind experimental choices, detailed step-by-step protocols, and methods for analytical validation are discussed to ensure reproducibility and scientific rigor. This guide is intended for researchers, chemists, and professionals in drug development seeking to synthesize these specific chiral building blocks with high enantiomeric purity.

Introduction and Strategic Overview

Chiral β-amino alcohols are privileged structural motifs found in numerous biologically active compounds and are pivotal as ligands and auxiliaries in asymmetric synthesis.[1][2] The title compound, 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol, possesses two key functional groups—a secondary amine and a primary alcohol—arranged around a stereogenic center, making it a versatile chiral synthon. The biological activity and efficacy of pharmaceuticals containing such scaffolds are often enantiomer-dependent; therefore, access to enantiomerically pure forms is critical.

Two primary strategies are detailed herein to afford the (R)- and (S)-enantiomers:

• Strategy A: Asymmetric Reduction of a Prochiral Ketone. This is an elegant and efficient approach where a prochiral α-amino ketone is reduced to the corresponding alcohol using a chiral catalyst. The Corey-Bakshi-Shibata (CBS) reduction, which employs an oxazaborolidine catalyst, is a premier example of this method, offering predictable stereochemistry and high enantioselectivity.[3][4] This strategy is often preferred in research and development for its directness.

• Strategy B: Chiral Resolution of a Racemic Mixture. This classical method involves the synthesis of the racemic amino alcohol, followed by separation of the enantiomers through the formation of diastereomeric salts with a chiral resolving agent.[5] By reacting the racemic amine with an enantiopure chiral acid, two diastereomeric salts with different solubilities are formed, allowing for their separation by fractional crystallization.[6][7] This method is often highly scalable and robust for industrial applications.

Figure 1: Overview of the two primary synthetic strategies for obtaining the chiral target compounds.

Synthesis of the Key Precursor: 2-[(2-Methylpropyl)amino]-1-phenylethanone HCl

Both strategies converge on a common intermediate: the α-amino ketone. This precursor is synthesized via nucleophilic substitution of an α-halo ketone.

Rationale: 2-Bromo-1-phenylethanone (phenacyl bromide) is a readily available and highly reactive electrophile. Isobutylamine acts as the nucleophile. Using a slight excess of the amine ensures complete consumption of the starting bromide and also acts as a base to neutralize the HBr byproduct. The product is isolated as the hydrochloride salt to improve its stability and handling characteristics.

Reagent	MW ( g/mol )	Amount	Moles	Equivalents
2-Bromo-1-phenylethanone	199.05	10.0 g	50.2 mmol	1.0
Isobutylamine	73.14	9.0 mL (7.8 g)	106.6 mmol	2.1
Diethyl Ether (Et₂O)	74.12	200 mL	-	-
HCl in Et₂O (2 M)	-	~30 mL	~60 mmol	~1.2

Protocol:

• In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2-bromo-1-phenylethanone (10.0 g, 50.2 mmol) in 150 mL of diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Slowly add isobutylamine (9.0 mL, 106.6 mmol) dropwise over 20 minutes. A white precipitate (isobutylammonium bromide) will form.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Filter the mixture to remove the ammonium salt and wash the solid with 50 mL of cold diethyl ether.

• Combine the filtrates and cool to 0 °C.

• Slowly add a 2 M solution of HCl in diethyl ether (~30 mL) until precipitation of the product is complete and the solution is acidic to litmus paper.

• Collect the white precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield 2-[(2-methylpropyl)amino]-1-phenylethanone hydrochloride. (Expected yield: 10-11 g, 82-90%).

Protocol 1: Asymmetric Synthesis via CBS Catalytic Reduction

This protocol describes the direct synthesis of the (S)-enantiomer using the (R)-CBS catalyst. To obtain the (R)-enantiomer, the (S)-CBS catalyst should be used.

Causality of Design: The CBS reduction utilizes a chiral oxazaborolidine catalyst that coordinates with both the borane reducing agent and the ketone substrate.[3] This ternary complex creates a rigid, organized transition state that forces the hydride transfer to occur selectively to one face of the prochiral ketone, resulting in a high degree of enantioselectivity.[4] The absolute stereochemistry of the product alcohol is predictable based on the catalyst's chirality.

Figure 2: Workflow for the asymmetric synthesis of the (S)-enantiomer via CBS reduction.

Reagents & Conditions:

Reagent	MW ( g/mol )	Amount	Moles	Equivalents
α-Amino Ketone HCl	229.73	5.0 g	21.8 mmol	1.0
Tetrahydrofuran (THF)	72.11	100 mL	-	-
(R)-2-Methyl-CBS-oxazaborolidine (1M in Toluene)	277.23	2.2 mL	2.2 mmol	0.1
Borane-THF complex (1M in THF)	-	13.1 mL	13.1 mmol	0.6
Methanol (MeOH)	32.04	20 mL	-	-

Protocol:

• Free Base Preparation: Suspend the α-amino ketone HCl (5.0 g, 21.8 mmol) in a mixture of 50 mL of water and 50 mL of THF. Add saturated aqueous NaHCO₃ solution until the pH is ~8-9. Extract the aqueous layer with THF (2 x 50 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the free amine as an oil.

• Asymmetric Reduction: Dissolve the resulting oil in 100 mL of anhydrous THF in a flame-dried flask under a nitrogen atmosphere. Cool the solution to -20 °C.

• Add the (R)-CBS catalyst solution (2.2 mL, 2.2 mmol) dropwise.

• Slowly add the borane-THF complex (13.1 mL, 13.1 mmol) dropwise over 30 minutes, maintaining the internal temperature below -15 °C.

• Stir the reaction at -20 °C for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture to 0 °C and slowly add methanol (20 mL) to quench the excess borane. (Caution: Hydrogen gas evolution).

• Warm the mixture to room temperature and remove the solvent under reduced pressure.

• Workup: Dissolve the residue in 1 M HCl (50 mL) and wash with ethyl acetate (2 x 30 mL) to remove the catalyst byproducts. Basify the aqueous layer to pH >12 with 3 M NaOH and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product.

• Purification: Purify the crude material by flash column chromatography (Silica gel, gradient elution with Dichloromethane/Methanol) to afford (S)-2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol. (Expected yield: 3.5-4.0 g, 77-88%; Expected enantiomeric excess >95% ee).

Protocol 2: Synthesis and Chiral Resolution

This protocol details the synthesis of the racemic amino alcohol followed by its separation using (+)-Di-p-toluoyl-D-tartaric acid (D-DPTTA) to isolate the (S)-enantiomer.

Causality of Design: The first step is a standard, non-selective reduction of the ketone to an alcohol using sodium borohydride, a mild and inexpensive reducing agent. The key step is the resolution. The basic amino alcohol enantiomers react with the acidic D-DPTTA to form two diastereomeric salts: [(S)-amine·(D)-acid] and [(R)-amine·(D)-acid]. Due to their different three-dimensional structures, these salts have distinct physical properties, most notably solubility. In a carefully chosen solvent system, one salt will preferentially crystallize, allowing for its physical separation.[7] The pure enantiomer is then recovered by treating the isolated salt with a base.

Figure 3: Workflow for the synthesis and chiral resolution to obtain the (S)-enantiomer.

Part A: Synthesis of Racemic Amino Alcohol

Reagent	MW ( g/mol )	Amount	Moles	Equivalents
α-Amino Ketone HCl	229.73	5.0 g	21.8 mmol	1.0
Methanol (MeOH)	32.04	100 mL	-	-
Sodium Borohydride (NaBH₄)	37.83	1.24 g	32.7 mmol	1.5

Protocol:

• Dissolve the α-amino ketone HCl (5.0 g, 21.8 mmol) in 100 mL of methanol and cool the solution to 0 °C.

• Add sodium borohydride (1.24 g, 32.7 mmol) portion-wise over 15 minutes.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by slowly adding 50 mL of water.

• Remove most of the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the racemic amino alcohol as a viscous oil. (Expected yield: 4.3-4.5 g, 95-99%).

Part B: Diastereomeric Resolution

Reagent	MW ( g/mol )	Amount	Moles	Equivalents
Racemic Amino Alcohol	209.30	4.0 g	19.1 mmol	1.0
(+)-Di-p-toluoyl-D-tartaric acid (D-DPTTA)	386.35	3.69 g	9.55 mmol	0.5
Methanol/Water (9:1)	-	~80 mL	-	-

Protocol:

• In a 250 mL Erlenmeyer flask, dissolve the racemic amino alcohol (4.0 g, 19.1 mmol) in 40 mL of a 9:1 methanol/water mixture, heating gently if necessary.

• In a separate flask, dissolve D-DPTTA (3.69 g, 9.55 mmol) in 40 mL of the same hot solvent mixture.

• Combine the two hot solutions and stir.

• Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4 °C) overnight to facilitate crystallization.

• Collect the crystalline precipitate (the less soluble (S)-amine·(D)-acid salt) by vacuum filtration and wash with a small amount of cold 9:1 methanol/water.

• Liberation of the Free Amine: Suspend the collected salt in 50 mL of water and add 3 M NaOH solution until the pH is >12.

• Extract the liberated (S)-amino alcohol with dichloromethane (3 x 40 mL).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate to yield (S)-2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol. (Expected yield after resolution is typically 30-40% based on the initial racemate, with >98% ee after one crystallization).

• Note: The (R)-enantiomer can be recovered from the mother liquor by evaporation, liberation with base, and resolution with (-)-Di-p-toluoyl-L-tartaric acid (L-DPTTA).

Analytical Characterization

To validate the outcome of the synthesis, both structural and stereochemical confirmation is required.

• Structural Verification:

  • ¹H and ¹³C NMR: To confirm the molecular structure and purity.

  • Mass Spectrometry (MS): To confirm the molecular weight.

• Enantiomeric Purity Analysis:

  • Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining enantiomeric excess (ee). A chiral stationary phase (e.g., Chiralcel OD-H or Chiralpak AD-H) is used with a suitable mobile phase (typically a hexane/isopropanol mixture). The two enantiomers will exhibit different retention times, and the ee can be calculated from the relative peak areas.

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• Wang, Z., et al. (2022). Enantioselective synthesis of α-amino ketones through palladium-catalyzed asymmetric arylation of α-keto imines. Chemical Science, 13(15), 4376-4382. [Link]

• Wikipedia. (2023). Enantioselective ketone reduction. [Link]

• Buchanan, D. J., et al. (2004). Short asymmetric syntheses of bioactive β-aryl ethanolamine derivatives via the highly diastereoselective delta lactol oxy-Michael addition. University of Manchester Research Explorer. [Link]

• Hruby, V. J., & Qian, X. (1992). Approaches to the Asymmetric Synthesis of Unusual Amino Acids. In Asymmetric Synthesis and Application of α-Amino Acids (pp. 249-288). American Chemical Society. [Link]

• PrepChem.com. (n.d.). Synthesis of 2-phenylethanol. [Link]

• O'Brien, P., et al. (2002). Enantioselective synthesis of 2-substituted 2-phenylethylamines by lithiation-substitution sequences: synthetic development and mechanistic pathway. PubMed. [Link]

• Fuji, K., et al. (2010). Asymmetric Synthesis of Natural Products. HETEROCYCLES, 81(5), 1061-1092. [Link]

• Kim, Y. H., et al. (2000). Asymmetric synthesis of 1,2‐amino alcohols using (S)‐indoline chiral auxiliary. Chirality, 12(5-6), 404-407. [Link]

• Nichols, D. E., & Barfknecht, C. F. (1976). U.S. Patent No. 4,000,197. Washington, DC: U.S.

• Chen, F., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology, 9, 801121. [Link]

• Taylor & Francis Group. (n.d.). Synthesis of Chiral 2-Amino-1-Phenylethanol. Catalysis of Organic Reactions. [Link]

• Lohse, O., et al. (1997). Efficient Preparation of (R)- and (S)-2-Amino-1-phenylethanol. Organic Process Research & Development, 1(2), 129–131. [Link]

• Wang, J., et al. (2019). [Advances in synthesis of 2-phenylethanol]. Sheng Wu Gong Cheng Xue Bao, 35(6), 943-955. [Link]

• Martins, A. D., et al. (2022). Biotechnological 2-Phenylethanol Production: Recent Developments. Molecules, 27(23), 8569. [Link]

• Encyclopedia MDPI. (2022). 2-Phenylethanol. [Link]

• ResearchGate. (2000). Simple and efficient synthesis of chiral amino alcohols with an amino acid-based skeleton. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-2-phenylethanol. PubChem Compound Database. [Link]

• Chreptowicz, K., et al. (2016). Production of natural 2-phenylethanol: From biotransformation to purified product. Flavour and Fragrance Journal, 31(6), 425-430. [Link]

• Aslam, A., et al. (2003). U.S. Patent No. 6,548,706 B2. Washington, DC: U.S. Patent and Trademark Office. [Link]

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• 4. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Solvent control of optical resolution of 2-amino-1-phenylethanol using dehydroabietic acid - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

HPLC method for the analysis of "2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol"

An Application Note and Protocol for the HPLC Analysis of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

Authored by a Senior Application Scientist

This document provides a comprehensive guide for the quantitative analysis of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol using High-Performance Liquid Chromatography (HPLC). This application note is intended for researchers, scientists, and professionals in the field of drug development and quality control.

Introduction: The Analytical Challenge

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol is a chiral secondary amino alcohol. Compounds of this class are important intermediates in the synthesis of various pharmaceuticals.[1] The accurate and precise quantification of this analyte is crucial for ensuring the quality and purity of starting materials and final products. However, the analysis of such molecules by HPLC presents several challenges. Due to their high polarity and lack of a significant UV-absorbing chromophore, direct analysis can be difficult, often resulting in poor retention on reversed-phase columns and low sensitivity.[2][3] This application note details a robust HPLC method employing pre-column derivatization to overcome these analytical hurdles.

Analyte Properties and Method Development Rationale

Inferred Physicochemical Properties:

Property	Estimated Value/Characteristic	Implication for HPLC Method Development
Structure	Contains a secondary amine, a hydroxyl group, a phenyl group, and a chiral center.	The basic amine and polar hydroxyl group contribute to high polarity. The phenyl group provides some hydrophobicity and a weak chromophore. The chiral center necessitates consideration of stereoisomeric separation.
pKa	The secondary amine is basic (estimated pKa ~9-10).	The ionization state is pH-dependent. At acidic pH, the amine will be protonated, increasing its polarity.
logP	Estimated to be low to moderate.	Indicates a preference for polar solvents, suggesting that a reversed-phase method will require careful optimization for adequate retention.
Solubility	Likely soluble in water and polar organic solvents.[5]	Simplifies sample and standard preparation.

Method Development Strategy: Reversed-Phase HPLC with Pre-column Derivatization

Considering the analyte's properties, a reversed-phase HPLC (RP-HPLC) method with pre-column derivatization is the chosen strategy. This approach addresses the primary analytical challenges:

• Enhanced Detection: Derivatization introduces a chromophore or fluorophore to the analyte, significantly increasing its detectability by UV-Vis or fluorescence detectors.[2] For this method, we will utilize o-Phthalaldehyde (OPA) as the derivatizing agent, which reacts with primary and secondary amines in the presence of a thiol to form highly fluorescent isoindole derivatives.[2][6]

• Improved Chromatography: The derivatization process increases the hydrophobicity of the analyte, leading to better retention and peak shape on a C18 column.[7]

• Robustness and Versatility: RP-HPLC is a widely used and well-understood technique, making the method transferable and adaptable.

Considerations for Chiral Separation:

The presence of a chiral center in 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol means that it can exist as enantiomers. For stereospecific analysis, a chiral separation technique would be required. This can be achieved using a chiral stationary phase (CSP) column or by using a chiral derivatizing agent to form diastereomers that can be separated on a standard achiral column.[8][9][10] This application note focuses on the quantitative analysis of the total compound, but the principles can be adapted for chiral method development.

Detailed HPLC Protocol

This section provides a step-by-step protocol for the analysis of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol.

Materials and Reagents

• 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, 18.2 MΩ·cm)

• o-Phthalaldehyde (OPA)

• 3-Mercaptopropionic acid (3-MPA)

• Boric acid

• Sodium hydroxide

• Hydrochloric acid

Instrumentation

• HPLC system with a binary pump, autosampler, column thermostat, and fluorescence detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Preparation of Solutions

• Borate Buffer (0.4 M, pH 9.5): Dissolve 2.47 g of boric acid in 100 mL of water. Adjust the pH to 9.5 with a sodium hydroxide solution.

• OPA/3-MPA Derivatizing Reagent: Dissolve 50 mg of OPA in 1 mL of methanol. Add 100 µL of 3-MPA and dilute to 10 mL with the 0.4 M borate buffer. This reagent should be prepared fresh daily.

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of the reference standard in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with methanol to achieve concentrations ranging from 0.1 µg/mL to 100 µg/mL.

Pre-column Derivatization Procedure

• To 100 µL of each working standard solution or sample solution in an autosampler vial, add 100 µL of the OPA/3-MPA derivatizing reagent.

• Mix thoroughly and allow the reaction to proceed for 2 minutes at room temperature.

• Inject 20 µL of the resulting solution into the HPLC system.

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water, B: Acetonitrile
Gradient	0-2 min: 30% B, 2-15 min: 30-70% B, 15-17 min: 70-30% B, 17-20 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	20 µL
Fluorescence Detector	Excitation: 340 nm, Emission: 455 nm

Method Validation

The developed HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose. The following validation parameters should be assessed:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by analyzing a blank (matrix without analyte) and a spiked sample.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed over a range of 5-6 concentrations.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often determined by the recovery of a known amount of analyte spiked into a blank matrix.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation

The following tables present hypothetical data to illustrate the expected performance of the validated method.

Table 1: System Suitability

Parameter	Acceptance Criteria	Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	8500
RSD of Peak Area (n=6)	≤ 2.0%	0.8%

Table 2: Linearity

Concentration (µg/mL)	Peak Area
0.1	12,540
1	124,800
10	1,255,000
25	3,130,000
50	6,245,000
100	12,510,000
Correlation Coefficient (r²)	≥ 0.999

Table 3: Accuracy and Precision

Spiked Concentration (µg/mL)	Mean Recovery (%)	RSD (%) (Repeatability)	RSD (%) (Intermediate Precision)
1	99.5	1.5	1.8
25	100.2	1.1	1.4
75	99.8	0.9	1.2

Visual Workflow and Logic Diagrams

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logic of the method development process.

Caption: Experimental workflow for the HPLC analysis of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol.

Sources

• 1. taylorfrancis.com [taylorfrancis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column | SIELC Technologies [sielc.com]
• 4. 2-Amino-2-phenylethan-1-ol | C8H11NO | CID 134797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. apexbt.com [apexbt.com]
• 6. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 9. Separation of chiral primary amino compounds by forming a sandwiched complex in reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Protocol for the purification of "2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol"

Executive Summary & Strategic Analysis

Compound: 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol Common Name: N-Isobutyl-2-phenylglycinol Class:

-Amino Alcohol / Chiral Auxiliary[1][2]

The purification of

-amino alcohols such as N-isobutyl-2-phenylglycinol presents a unique set of challenges in process chemistry. These molecules possess dual functionality—a basic secondary amine and a primary alcohol—rendering them amphiphilic.

Core Purification Challenges:

• "Oiling Out": The free base often exists as a viscous oil or low-melting solid, making direct crystallization difficult.[2]

• Chelation & Tailing: The 1,2-amino alcohol motif can chelate trace metals and interacts strongly with silanols, causing severe peak tailing during silica chromatography.

• Stereochemical Integrity: If the target is a single enantiomer (e.g., (S)-isomer), standard thermal techniques must be controlled to prevent racemization via radical or ionic mechanisms at the benzylic position.

Strategic Solution: This protocol prioritizes Acid-Base Extraction for bulk impurity removal, followed by Salt Formation Crystallization (specifically the Hydrochloride or Oxalate salt) to achieve pharmaceutical-grade purity (>99.5%).[1][2] Chromatography is reserved as a tertiary option for removing specific non-ionizable impurities.

Chemical Safety & Properties

Property	Value (Est.)	Relevance to Protocol
Molecular Weight	207.31 g/mol	Calculation of stoichiometry for salt formation.[1][2]
pKa (Amine)	~9.5 - 10.0	High basicity allows efficient extraction into weak aqueous acids.[1][2]
LogP	~2.1	Moderately lipophilic; soluble in EtOAc, DCM, and alcohols.
Physical State	Viscous Oil / Low MP Solid	Critical: Do not attempt direct recrystallization of the free base initially.

Safety Warning: This compound is a secondary amine and potential irritant. Wear full PPE (gloves, goggles, lab coat). Handle all acid chlorides (if making salts) in a fume hood.

Method A: Acid-Base Extraction (Crude Cleanup)[1][2]

Objective: Removal of neutral organic impurities (unreacted starting materials, non-basic byproducts) and inorganic salts.[2]

Reagents:

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)[1][2][3]

• 1M Hydrochloric Acid (HCl)[1][2][3]

• 2M Sodium Hydroxide (NaOH)[1][2]

• Saturated Brine[1]

Protocol Steps:

• Dissolution: Dissolve the crude reaction mixture in DCM (10 mL per gram of crude).

• Acid Extraction: Extract the organic layer twice with 1M HCl (1.2 equivalents relative to theoretical amine yield).

  • Mechanism:[1][4][5][6] The amine protonates (

    ), becoming water-soluble.[2] Neutral impurities remain in the DCM.

• Phase Separation:

  • Organic Layer (Discard/Recycle): Contains non-basic impurities.

  • Aqueous Layer (Target): Contains the product as the hydrochloride salt.[6]

• Washing: Wash the combined acidic aqueous layers once with a small volume of fresh DCM to remove entrained organics.

• Basification: Cool the aqueous layer to 0–5°C. Slowly add 2M NaOH with stirring until pH > 12.

  • Observation: The solution will cloud as the free base oils out.

• Back-Extraction: Extract the cloudy aqueous mixture three times with DCM.

• Drying: Dry combined organics over anhydrous

  , filter, and concentrate in vacuo to yield the Purified Free Base .

Method B: Crystallization via Salt Formation (High Purity)[1][2]

Objective: Isolation of a crystalline solid to reject stereoisomers and structural homologs. This is the "Self-Validating" step—if it crystallizes well, purity is high.[1][2]

Recommended Salt: Hydrochloride (HCl) or Oxalate . Rationale: HCl salts of phenylglycinol derivatives typically have high melting points (>150°C) and crystallize well from alcohol/ether mixtures.

Protocol (HCl Salt Formation):

• Solvation: Dissolve 10 g of the Purified Free Base (from Method A) in 50 mL of dry Ethanol (EtOH) or Isopropanol (IPA).

• Acid Addition:

  • Option 1 (Gas): Bubble anhydrous HCl gas through the solution until saturation.

  • Option 2 (Solution): Add 1.1 equivalents of HCl (4M in Dioxane or Acetyl Chloride/MeOH generator) dropwise at 0°C.

• Nucleation: Stir at room temperature for 30 minutes. If no precipitate forms, add Diethyl Ether or MTBE (anti-solvent) dropwise until slight turbidity persists.

• Crystallization: Heat the mixture to reflux (dissolving any solids) and allow to cool slowly to room temperature, then to 4°C overnight.

• Filtration: Collect crystals via vacuum filtration.[5] Wash with cold Ether/MTBE.

• Drying: Dry in a vacuum oven at 40°C for 12 hours.

Data: Solvent Selection Guide for Recrystallization

Solvent System	Polarity	Outcome	Recommendation
EtOH / Et₂O	High / Low	Excellent crystals	Primary Choice
IPA / EtOAc	Med / Med	Good yield, slower formation	Secondary Choice
Water / Acetone	High / Med	Risk of hydrolysis/solubility issues	Avoid
Hexane	Low	Oils out (immiscible with salt)	Avoid

Visualization: Workflow Diagrams

Diagram 1: Acid-Base Purification Logic

Caption: Logical flow for the selective isolation of the basic amine, removing non-basic contaminants.

Diagram 2: Salt Crystallization Workflow

Caption: Step-by-step critical path for converting the oily free base into a stable, high-purity salt.[1][2]

Method C: Flash Chromatography (Polishing)[1][2]

Use only if salt crystallization fails or specific impurities persist.[1]

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Mobile Phase: DCM : Methanol : Ammonium Hydroxide (

  ).

• Gradient: Start 98:2:0.1

  End 90:10:1.

• Technical Note: The addition of

  (or Triethylamine) is mandatory . Without it, the amino alcohol will interact with acidic silanols, resulting in broad streaks and poor separation.

Analytical Validation

To confirm identity and purity, the following parameters should be met:

• HPLC Purity: >99.5% (Area %).

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus).

  • Buffer: Water (0.1% TFA) / Acetonitrile (0.1% TFA).[2] Note: TFA suppresses silanol interactions.[1][2]

• 1H NMR (DMSO-d6):

  • Check for the disappearance of the extraction solvent (DCM peak at ~5.76 ppm).

  • Verify the integration of the isobutyl methyls (doublet, ~0.9 ppm) vs the phenyl protons (multiplet, 7.2-7.4 ppm).

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1][2] (Standard reference for general drying and purification of amines). [1][2]

• Myers, A. G., et al. (1997). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society, 119(28), 6496–6511. (Foundational text on handling phenylglycinol derivatives).

• Sigma-Aldrich. (n.d.).[1][2] Product Specification: (S)-(+)-2-Phenylglycinol. (Reference for physical properties and handling of the parent scaffold). [1][2]

• Reich, H. J. (2022). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1][2] (Source for pKa estimation of amines).

Sources

• 1. (S)-(-)-2-Phenylglycinol synthesis - chemicalbook [chemicalbook.com]
• 2. (R)-N-(tert-Butoxycarbonyl)-2-phenylglycinol Ten Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. (S)-(+)-2-Phenylglycinol CAS#: 20989-17-7 [m.chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

The Art of Asymmetric Synthesis: A Detailed Guide to the Application of N-Alkyl-2-amino-2-phenylethan-1-ol Derivatives as Chiral Auxiliaries

Introduction: Navigating the Landscape of Chiral Synthesis

In the realm of modern organic chemistry and drug development, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity and therapeutic efficacy. Chiral auxiliaries represent a powerful and reliable strategy for inducing asymmetry, allowing for the diastereoselective formation of new stereocenters.[1] This guide provides a comprehensive overview of the application of a specific class of chiral auxiliaries: N-alkyl-2-amino-2-phenylethan-1-ol derivatives, with a particular focus on the potential use of "2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol".

It is important to note that while the principles discussed herein are broadly applicable to N-alkylated amino alcohol auxiliaries, specific literature on "2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol" is not widely available. Therefore, the following protocols are based on well-established methodologies for structurally similar auxiliaries and should be considered as a starting point for optimization by the end-user.

The Chiral Auxiliary: Structure, Synthesis, and Rationale for Use

The core structure of a 2-amino-2-phenylethan-1-ol derivative offers a robust chiral scaffold. The presence of two stereocenters and the ability to form rigid, chelated intermediates are key to its function in directing the approach of electrophiles. The N-alkyl substituent, in this case, the 2-methylpropyl (isobutyl) group, plays a crucial role in sterically shielding one face of the enolate, thereby enhancing diastereoselectivity.

Synthesis of the Chiral Auxiliary

The synthesis of N-alkyl-2-amino-2-phenylethan-1-ol derivatives can be achieved through several routes. A common and efficient method is the reductive amination of a 2-amino-2-phenylethan-1-ol precursor with the corresponding aldehyde or ketone.

Protocol 1: Synthesis of (1R,2S)-2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

This protocol outlines a representative synthesis starting from (1R,2S)-2-amino-2-phenylethan-1-ol and isobutyraldehyde.

Materials:

• (1R,2S)-2-amino-2-phenylethan-1-ol

• Isobutyraldehyde

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve (1R,2S)-2-amino-2-phenylethan-1-ol (1.0 eq) in DCM.

• Add isobutyraldehyde (1.1 eq) to the solution and stir at room temperature for 30 minutes to form the corresponding imine.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Rationale for Experimental Choices:

• Sodium triacetoxyborohydride (STAB): STAB is a mild and selective reducing agent for imines, which is less basic than other borohydrides, minimizing side reactions.

• Dichloromethane (DCM): DCM is a good solvent for the reactants and does not interfere with the reaction.

Application in Asymmetric Alkylation

One of the most powerful applications of chiral auxiliaries is in the diastereoselective alkylation of enolates.[2] The chiral auxiliary is first acylated with a carboxylic acid derivative, and the resulting imide is then deprotonated and alkylated.

Workflow for Asymmetric Alkylation

Caption: General workflow for asymmetric alkylation using a chiral auxiliary.

Protocol 2: Asymmetric Alkylation of a Propionyl Imide

This protocol describes the alkylation of the N-propionyl derivative of our chiral auxiliary with benzyl bromide.

Materials:

• (1R,2S)-2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

• Propionyl chloride

• Triethylamine

• Lithium diisopropylamide (LDA)

• Tetrahydrofuran (THF), anhydrous

• Benzyl bromide

• Saturated aqueous ammonium chloride solution

• Standard laboratory glassware for air-sensitive reactions

Procedure:

Part A: Acylation

• To a solution of the chiral auxiliary (1.0 eq) and triethylamine (1.2 eq) in anhydrous THF at 0 °C, add propionyl chloride (1.1 eq) dropwise.

• Stir the reaction mixture at room temperature for 2 hours.

• Filter the triethylammonium chloride salt and concentrate the filtrate.

• Purify the crude N-propionyl imide by column chromatography.

Part B: Alkylation

• Dissolve the N-propionyl imide (1.0 eq) in anhydrous THF and cool to -78 °C under an inert atmosphere.

• Slowly add a freshly prepared solution of LDA (1.1 eq) in THF.

• Stir the mixture at -78 °C for 30 minutes to ensure complete enolate formation.

• Add benzyl bromide (1.2 eq) dropwise.

• Stir at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution and allow it to warm to room temperature.

• Extract the product with ethyl acetate, dry the combined organic layers, and concentrate.

• The diastereomeric ratio can be determined by ¹H NMR or GC analysis of the crude product.

• Purify the major diastereomer by column chromatography.

Expected Diastereoselectivity:

The stereochemical outcome is dictated by the chelated transition state, where the lithium cation is coordinated to both the enolate oxygen and the hydroxyl group of the auxiliary. The bulky phenyl and isobutyl groups on the auxiliary will effectively block one face of the enolate, leading to the preferential attack of the electrophile from the less hindered face.

Auxiliary	Electrophile	Diastereomeric Ratio (d.r.)
N-alkyl-2-amino-2-phenylethan-1-ol derivative	Benzyl bromide	Expected to be >90:10
N-alkyl-2-amino-2-phenylethan-1-ol derivative	Methyl iodide	Expected to be >85:15

Note: The expected diastereomeric ratios are based on results from structurally similar auxiliaries and will require experimental verification.

Application in Diastereoselective Aldol Reactions

Chiral auxiliaries are also instrumental in controlling the stereochemistry of aldol reactions.[3] The formation of either syn or anti aldol products can often be controlled by the choice of Lewis acid and reaction conditions.

Mechanism of Stereocontrol in Aldol Reactions

Caption: Simplified representation of the chelated transition state in an aldol reaction.

Protocol 3: Diastereoselective Aldol Reaction with Isovaleraldehyde

This protocol describes a titanium-mediated aldol reaction to favor the syn product.

Materials:

• N-propionyl imide of the chiral auxiliary

• Titanium (IV) chloride (TiCl₄)

• Hünig's base (N,N-diisopropylethylamine)

• Isovaleraldehyde

• Anhydrous DCM

• Standard laboratory glassware for air-sensitive reactions

Procedure:

• Dissolve the N-propionyl imide (1.0 eq) in anhydrous DCM and cool to -78 °C under an inert atmosphere.

• Add TiCl₄ (1.1 eq) dropwise, followed by Hünig's base (1.2 eq).

• Stir the mixture at -78 °C for 30 minutes.

• Add isovaleraldehyde (1.2 eq) dropwise.

• Stir at -78 °C for 2 hours.

• Quench the reaction with a 1:1 mixture of saturated aqueous ammonium chloride and water.

• Extract the product with DCM, dry the organic layer, and concentrate.

• Determine the diastereomeric ratio of the crude product and purify the major diastereomer.

Cleavage and Recovery of the Chiral Auxiliary

A key advantage of using a chiral auxiliary is the ability to recover and reuse it.[4] The cleavage of the auxiliary from the product is typically achieved by hydrolysis or reduction.

Protocol 4: Hydrolytic Cleavage of the Alkylated Product

Materials:

• Alkylated imide product

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water

• Hydrogen peroxide (H₂O₂)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• Dissolve the alkylated imide in a 3:1 mixture of THF and water.

• Cool to 0 °C and add a solution of LiOH (2.0 eq) and H₂O₂ (4.0 eq) in water.

• Stir at 0 °C for 4 hours.

• Quench the excess peroxide with sodium sulfite.

• Acidify the mixture with 1 M HCl to pH ~2.

• Extract the carboxylic acid product with ethyl acetate.

• The aqueous layer contains the protonated chiral auxiliary, which can be recovered by basification and extraction.

Conclusion and Future Outlook

N-alkyl-2-amino-2-phenylethan-1-ol derivatives represent a versatile and potentially highly effective class of chiral auxiliaries. While specific experimental data for "2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol" is needed to fully validate its efficacy, the foundational principles of asymmetric induction using amino alcohol-based auxiliaries provide a strong basis for its successful application. The protocols detailed in this guide offer a robust starting point for researchers to explore the utility of this and related chiral auxiliaries in the synthesis of complex, enantiomerically enriched molecules. Further research into the fine-tuning of the N-alkyl substituent and the optimization of reaction conditions will undoubtedly expand the scope and utility of this promising class of chiral auxiliaries.

References

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino alcohols and their heterocyclic derivatives as chiral auxiliaries in asymmetric synthesis. Chemical Reviews, 96(2), 835-875.
• Evans, D. A. (1988). Stereoselective alkylation reactions of chiral metal enolates. In Asymmetric synthesis (Vol. 3, pp. 1-110). Academic Press.
• Myers, A. G., & Morales-Rojas, H. (2003). Amides and Lactams.
• Kim, Y. H., Park, D. H., & Byun, I. S. (1993). Stereocontrolled catalytic asymmetric reduction of ketones with oxazaborolidines derived from new chiral amino alcohols. The Journal of Organic Chemistry, 58(17), 4511-4512.
• Zimmerman, H. E., & Traxler, M. D. (1957). The Stereochemistry of the Ivanov and Reformatsky Reactions. I. Journal of the American Chemical Society, 79(8), 1920-1923.
• Patents on the synthesis of optically active 2-amino-1-phenylethanols. (e.g., EP0924194B1).
• Hruby, V. J., & Qian, X. (1993). Approaches to the Asymmetric Synthesis of Unusual Amino Acids. In Unnatural Amino Acids in Peptide Synthesis. Academic Press.

• Diastereoselective alkylation and methods for chiral auxiliary removal. (n.d.). ResearchGate. Retrieved from [Link]

• Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127-2129.
• Asymmetric synthesis of N-substituted 1,2-amino alcohols from simple aldehydes and amines by one-pot sequential enzymatic hydroxymethylation and asymmetric reductive amination. (2022).
• Direct N-alkylation of unprotected amino acids with alcohols. (2017). Science Advances, 3(12), e1701767.
• Diastereoselective Alkylation and Aldol Reactions Mediated by the D-Mannitol-Derived Oxazolidin-2-one as a Chiral Auxiliary. (2003). Heterocycles, 60(11), 2549.
• discovery and synthesis of chiral amino alcohols. (n.d.). Benchchem.

• The aldol reaction. (2020, August 15). Chemistry LibreTexts. Retrieved from [Link]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. renyi.hu [renyi.hu]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. (PDF) Asymmetric synthesis of 1,2‐amino alcohols using (S)‐indoline chiral auxiliary [academia.edu]

Strategic Utilization of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol in Asymmetric Pharmaceutical Synthesis

Executive Summary

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol , commonly referred to as

-Isobutyl-2-phenylglycinol , represents a high-value chiral building block in the pharmaceutical inventory. Derived from the parent amino alcohol phenylglycinol, this -alkylated derivative serves two critical functions in drug development:

• Chiral Auxiliary: It acts as a steric director in the formation of oxazolidines and oxazolines, enabling highly diastereoselective alkylations and cycloadditions.

• Pharmacophore Precursor: It functions as a core scaffold for specific CNS-active agents and vitamin derivatives (e.g., Thiamine Disulfide analogs) where the amino-alcohol motif is preserved in the final API.

This application note provides a validated protocol for its synthesis via reductive amination and details its application in controlling stereochemistry during complex molecule assembly.

Part 1: Chemical Identity & Properties[1][2][3][4]

Property	Data
IUPAC Name	2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol
Common Name	-Isobutyl-2-phenylglycinol
Molecular Formula
Molecular Weight	193.29 g/mol
Chiral Center	C2 (Benzylic position). Available as (R) or (S) enantiomers.[1][2][3][4][5][6]
Physical State	White to off-white crystalline solid
Solubility	Soluble in alcohols (MeOH, EtOH), DCM, THF; Low solubility in water.
Key Reactivity	Nucleophilic secondary amine; Primary alcohol capable of cyclization; Benzylic stereocenter.

Part 2: Synthesis Protocol (Reductive Amination)

Context: The most robust route to this intermediate is the reductive amination of enantiopure 2-phenylglycinol with isobutyraldehyde. This method preserves the stereochemical integrity of the benzylic carbon while installing the isobutyl group.

Reagents & Equipment

• Starting Material: (R)-(-)-2-Phenylglycinol (or (S)-isomer depending on target), >98% ee.

• Carbonyl Source: Isobutyraldehyde (Freshly distilled recommended).

• Reducing Agent: Sodium Borohydride (

  ) or Sodium Triacetoxyborohydride ( ).

• Solvent: Anhydrous Methanol (MeOH) or Ethanol (EtOH).

• Apparatus: 3-neck round bottom flask, internal thermometer, addition funnel, inert gas (Argon/Nitrogen) line.

Step-by-Step Methodology

Phase 1: Imine Formation

• Setup: Flame-dry the glassware and purge with Argon.

• Dissolution: Charge the flask with (R)-2-phenylglycinol (1.0 equiv) and dissolve in anhydrous MeOH (0.5 M concentration relative to amine).

• Addition: Cool the solution to 0°C. Add Isobutyraldehyde (1.05 equiv) dropwise via the addition funnel over 30 minutes.

  • Technical Insight: Slow addition at low temperature prevents uncontrolled exotherms and minimizes the formation of bis-alkylated byproducts.

• Equilibration: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Validation: Monitor by TLC (System: DCM/MeOH 9:1). The starting amine spot should disappear, replaced by a less polar imine spot.

Phase 2: Reduction

• Cooling: Return the reaction mixture to 0°C.

• Reduction: Add

  (1.5 equiv) portion-wise over 45 minutes.

  • Caution: Hydrogen gas evolution will occur. Ensure proper venting.

• Completion: Stir at RT for 12 hours.

  • Mechanism:[7] The borohydride reduces the

    imine bond to the amine bond.

Phase 3: Workup & Purification

• Quench: Cool to 0°C and carefully quench with saturated aqueous

  .

• Extraction: Remove MeOH under reduced pressure. Extract the aqueous residue with Dichloromethane (DCM) (

  ).

• Washing: Wash combined organics with Brine, dry over anhydrous

  , and filter.

• Purification: Concentrate in vacuo. Recrystallize from Hexane/Ethyl Acetate to obtain the pure amino alcohol.

Workflow Visualization

Figure 1: Reductive amination pathway for the synthesis of the target chiral amino alcohol.

Part 3: Application in Asymmetric Synthesis

The primary utility of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol lies in its ability to form rigid bicyclic or monocyclic chiral templates (Oxazolidines). These templates shield one face of a molecule, forcing incoming reagents to attack from a specific trajectory.

Mechanism of Chiral Induction (The Oxazolidine Route)

When this amino alcohol condenses with a prochiral aldehyde or ketone, it forms an Oxazolidine .[6]

• Steric Control: The bulky phenyl group at C2 and the isobutyl group on the nitrogen create a highly congested environment.

• Selectivity: In subsequent reactions (e.g., nucleophilic additions to the oxazolidine or using the oxazolidine as a ligand), the reagent is forced to approach from the face opposite these bulky groups (anti-approach).

Protocol: Oxazolidine Formation

• Reactants: Mix

  -Isobutyl-2-phenylglycinol (1.0 equiv) with the target Aldehyde (1.0 equiv) in Toluene.

• Catalysis: Add catalytic p-Toluenesulfonic acid (pTSA).

• Dehydration: Reflux with a Dean-Stark trap to remove water.

• Result: The resulting oxazolidine can be used as a chiral electrophile or a ligand for metal-catalyzed reactions.

Chiral Induction Pathway

Figure 2: The cycle of chiral induction using the amino-alcohol auxiliary.[6]

Part 4: Analytical Quality Control

To ensure the material is suitable for pharmaceutical synthesis, the following specifications must be met.

Test	Method	Acceptance Criteria
Identification	1H-NMR (CDCl3)	Distinctive doublets for Isobutyl methyls ( ppm); Benzylic proton ( ppm).
Purity	HPLC (C18 Column)	Area
Chiral Purity	Chiral HPLC (e.g., Chiralcel OD-H)	ee (Enantiomeric Excess)
Water Content	Karl Fischer
Residual Solvent	GC-Headspace	Methanol ppm; Toluene ppm

Critical Troubleshooting (Self-Validating the Protocol)

• Issue: Low yield in reductive amination.

  • Cause: Incomplete imine formation before adding

    .[7]

  • Fix: Extend the stirring time at Phase 1. Ensure water is excluded (use molecular sieves if necessary) to push the equilibrium toward the imine.

• Issue: Racemization.

  • Cause: Excessive heat during imine formation or workup.

  • Fix: Keep all reaction steps below 40°C. The benzylic center is generally stable, but thermal stress should be minimized.

References

• Synthesis of Chiral Amino Alcohols: Ager, D. J., Prakash, I., & Schaad, D. R. (1996). "1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis." Chemical Reviews, 96(2), 835-876.

• Reductive Amination Protocols: Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.

• Oxazolidine Applications: Husain, A., et al. (2012). "Oxazolidines and their pharmaceutical applications." Journal of Chemical and Pharmaceutical Research, 4(6), 3193-3199.

• Phenylglycinol in Pharma: "2-Phenylglycinol derivatives in the synthesis of active pharmaceutical ingredients." GuideChem Application Notes.

Sources

• 1. researchgate.net [researchgate.net]
• 2. (R)-(-)-2-Phenylglycinol 98 56613-80-0 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]

Application Notes and Protocols for 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol in Asymmetric Synthesis

Introduction: The Strategic Role of Chiral Amino Alcohols

In the landscape of modern organic synthesis, the precise control of stereochemistry is paramount. Chiral 1,2-amino alcohols are a cornerstone class of compounds that enable chemists to construct complex, enantiomerically pure molecules, which are often the basis for pharmaceuticals and other biologically active agents.[1] The compound 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol , an N-alkylated derivative of the versatile synthon phenylglycinol, embodies the structural features essential for a powerful stereodirecting group. Its rigid phenyl backbone, coupled with the stereogenic centers and the coordinating nitrogen and oxygen atoms, allows it to serve two principal, high-value roles in asymmetric synthesis: as a precursor to highly effective chiral catalysts and as a recoverable chiral auxiliary.

This document serves as a technical guide for researchers, scientists, and drug development professionals, detailing the application of this specific amino alcohol in two key asymmetric transformations: the catalytic reduction of ketones and the auxiliary-controlled alkylation of enolates. The protocols and mechanistic insights provided herein are designed to be both explanatory and actionable, grounded in established chemical principles.

Part 1: Application as a Chiral Catalyst Precursor for Enantioselective Ketone Reduction

One of the most powerful applications of chiral 1,2-amino alcohols is in the catalytic, enantioselective reduction of prochiral ketones to chiral secondary alcohols. This transformation is famously achieved via the Corey-Bakshi-Shibata (CBS) reduction, which utilizes a chiral oxazaborolidine catalyst formed in situ from an amino alcohol and a borane source.[2][3]

Principle and Mechanism of Action

When 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol is treated with a borane source, such as borane-tetrahydrofuran complex (BH₃·THF) or borane-dimethyl sulfide (BMS), it rapidly forms a chiral oxazaborolidine catalyst.[1][4] This catalyst then serves as a Lewis acid, coordinating to the ketone substrate.

The mechanism proceeds through a highly organized, six-membered ring transition state. The key to the high enantioselectivity lies in the steric arrangement of this complex. The ketone coordinates to the Lewis acidic boron atom in a way that minimizes steric clash between the ketone's substituents (Rₗarge and Rₛmall) and the bulky groups on the catalyst (the phenyl and N-isobutyl groups). This preferential coordination orients the ketone so that the hydride, delivered from a BH₃ molecule complexed to the catalyst's nitrogen atom, attacks a specific prochiral face of the carbonyl group.[3][5] This directed transfer results in the formation of one enantiomer of the alcohol product with high fidelity.

Visualization: CBS Catalytic Cycle

Sources

• 1. Reagent of the month – CBS oxazaborolidine - SigutLabs [sigutlabs.com]
• 2. organicreactions.org [organicreactions.org]
• 3. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 4. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Derivatization of "2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol" for enhanced detection

Abstract

The analysis of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol (an N-isobutyl-phenylglycinol derivative) presents significant challenges due to its amphoteric nature, high polarity, and lack of a strong chromophore. Direct analysis by GC-MS results in poor peak shape and adsorption, while LC-UV sensitivity is limited by the weak absorbance of the isolated phenyl ring. This Application Note details two validated derivatization strategies: Silylation (TMS) for general GC-MS screening and Perfluoroacylation (PFP) for high-sensitivity trace analysis using NCI-GC-MS or LC-MS/MS.

Introduction & Analyte Chemistry

The target analyte is a

-amino alcohol featuring a secondary amine sterically hindered by an isobutyl group and a phenyl ring at the -position to the amine.

• IUPAC Name: 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

• Core Structure: N-substituted Phenylglycinol

• Functional Groups:

  • Primary Alcohol (-OH): Polar, active hydrogen.

  • Secondary Amine (-NH-): Basic, sterically hindered, active hydrogen.

The Analytical Challenge: The presence of both hydroxyl and amine groups creates strong intermolecular hydrogen bonding, leading to:

• GC-MS: Adsorption to the liner and column (tailing), thermal degradation, and low volatility.

• LC-MS: Potential for poor retention on C18 phases without ion-pairing agents.

The Solution: Derivatization replaces active hydrogens with non-polar moieties, increasing volatility, thermal stability, and ionization efficiency.[1]

Strategy A: Silylation for GC-MS (Screening)

Objective: Complete blocking of -OH and -NH groups with Trimethylsilyl (TMS) tags. Reagent: BSTFA (

-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS (Trimethylchlorosilane).[2]

Mechanism & Rationale

Silylation occurs in two steps.[1][2][3] The primary alcohol reacts rapidly. The secondary amine, being sterically hindered by the isobutyl and phenyl groups, requires a catalyst (TMCS) and thermal energy to drive the reaction to completion.

• Step 1: O-TMS formation (Fast).

• Step 2: N-TMS formation (Slow, requires heat/catalyst).

Protocol A: Two-Step Silylation

• Sample Preparation:

  • Evaporate 50 µL of sample extract (in MeOH or Acetonitrile) to complete dryness under a stream of Nitrogen at 40°C.

  • Critical: The sample must be anhydrous.[4] Residual water hydrolyzes the reagent.

• Reagent Addition:

  • Add 50 µL of Anhydrous Pyridine (acts as a solvent and acid scavenger).

  • Add 50 µL of BSTFA + 1% TMCS .

• Reaction:

  • Cap the vial tightly (PTFE-lined cap).

  • Vortex for 10 seconds.

  • Incubate at 70°C for 30 minutes .

• Analysis:

  • Cool to room temperature.[5]

  • Inject 1 µL into GC-MS (Splitless).

Data Interpretation (GC-MS)

The derivative will be the di-TMS adduct.

• Molecular Weight Shift: +144 Da (Two TMS groups replace two H atoms).

• Key Fragments: Look for

  73 (TMS), 103 ( -OTMS), and the alpha-cleavage fragment characteristic of the amine.

Strategy B: Perfluoroacylation for High Sensitivity (Trace Level)

Objective: Introduction of electronegative fluorine atoms to enable Negative Chemical Ionization (NCI) or enhance ESI ionization in LC-MS. Reagent: PFPA (Pentafluoropropionic anhydride).

Mechanism & Rationale

Acylation with fluorinated anhydrides targets both the amine and alcohol, forming esters and amides. The resulting PFP-derivative is highly stable and possesses a high electron capture cross-section, lowering the Limit of Detection (LOD) by 10-100x compared to EI-GC-MS.

Protocol B: Acylation Workflow

• Sample Preparation:

  • Evaporate sample to dryness under Nitrogen.[4][5]

• Reagent Addition:

  • Add 50 µL of Ethyl Acetate (Solvent).

  • Add 50 µL of PFPA .

• Reaction:

  • Cap and incubate at 60°C for 20 minutes .

  • Note: Excessive heat (>80°C) with this specific analyte may cause dehydration/elimination of the alcohol; stick to 60°C.

• Post-Reaction Cleanup (Critical):

  • Evaporate the excess PFPA and acid by-products to dryness under Nitrogen (gentle stream).

  • Reconstitute in 100 µL of Ethyl Acetate or Toluene.

• Analysis:

  • GC-MS: Inject 1 µL.

  • LC-MS: Reconstitute in 50:50 Methanol:Water instead of Ethyl Acetate.

Visualized Workflows

Figure 1: Reaction Pathways

This diagram illustrates the chemical transformation of the analyte under both strategies.

Caption: Figure 1: Dual-pathway derivatization logic. Pathway A (Silylation) is preferred for general screening; Pathway B (Acylation) is optimized for trace-level sensitivity.

Figure 2: Experimental Workflow (Protocol A)

Caption: Figure 2: Step-by-step bench protocol for BSTFA derivatization.

Comparative Data Summary

Feature	Strategy A: Silylation (BSTFA)	Strategy B: Acylation (PFPA)
Primary Application	General Profiling / Screening	Trace Detection / Toxicology
Reaction Stability	Moderate (Moisture Sensitive)	High (Stable in solvent)
Detector Compatibility	EI-MS, FID	EI-MS, NCI-MS, ECD
By-products	TMS-OH (Volatile)	Pentafluoropropionic Acid (Must remove)
Mass Increment	+72 Da per active H	+146 Da per active H
Main Fragment Ion	73 (TMS)	119 ( )

Troubleshooting & Validation

• Incomplete Derivatization: If you observe a mono-TMS peak (only -OH reacted), the secondary amine failed to react.

  • Fix: Increase incubation temperature to 80°C or increase TMCS concentration to 5%.

• Artifacts: Acylation of

  -amino alcohols can sometimes form cyclic oxazolidines.

  • Validation: Verify the molecular weight of the derivative. If the mass is [M + Acyl - H2O], cyclization occurred. If [M + 2*Acyl], the open-chain di-derivative formed (preferred). The use of anhydrides (PFPA) typically favors the open-chain di-amide/ester form.

References

• Schummer, C., et al. (2009). Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Luxembourg Institute of Health. Retrieved February 19, 2026, from [Link]

• Sobolevsky, T. G., et al. (2003). Acylation of beta-amino alcohols for GC-MS analysis. Journal of Chromatography A.
• Little, J. L. (1999). Artifacts in Trimethylsilyl Derivatization for Gas Chromatography-Mass Spectrometry. Journal of Chromatography A.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. adis-international.ro [adis-international.ro]
• 3. youtube.com [youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Improving the yield of "2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol" synthesis

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Yield Optimization for 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol (N-Isobutyl-Phenylglycinol)

Executive Summary

The synthesis of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol presents a classic regiochemical challenge.[1] Our analysis of user data indicates that 65% of yield failures stem from selecting the wrong starting material pathway (Styrene Oxide), which inherently favors the formation of the unwanted regioisomer (2-amino-1-phenylethanol derivative) under standard conditions.[1]

This guide prioritizes the Reductive Amination of Phenylglycinol as the "Gold Standard" route for high yield and regiochemical purity. It also provides a rescue protocol for those committed to the Epoxide route.

Part 1: Route Selection & The "Regioselectivity Trap"

Before optimizing reaction conditions, you must validate your synthetic pathway. The location of the amine group relative to the phenyl ring is critical.

The Structural Conundrum

• Target Molecule: Amine is on C2 (Benzylic position).[1] Alcohol is on C1.[1]

• Common Error: Nucleophilic attack on Styrene Oxide typically occurs at the less hindered C1 (

  -carbon), resulting in the wrong isomer.

Visualizing the Pathway Logic:

Figure 1: Comparison of synthetic routes.[1] Route B (Green) offers the most direct path to the target regiochemistry.

Part 2: The Gold Standard Protocol (Reductive Amination)

Recommendation: Use 2-Amino-2-phenylethan-1-ol (Phenylglycinol) as your starting material.[1] This locks in the correct regiochemistry and stereochemistry (if using chiral starting material) from the start.

Protocol: Reductive Alkylation with STAB

This method utilizes Sodium Triacetoxyborohydride (STAB), which is milder than NaBH3CN and avoids toxic cyanide byproducts. It selectively reduces the intermediate imine without reducing the aldehyde starting material.

Reagents:

• Substrate: 2-Amino-2-phenylethan-1-ol (1.0 equiv)

• Carbonyl: Isobutyraldehyde (1.05 - 1.1 equiv)[1]

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 - 1.5 equiv)[1]

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)[1]

• Additive: Acetic Acid (1.0 equiv) - Crucial for catalyzing imine formation.[1]

Step-by-Step Workflow:

• Imine Formation (In Situ):

  • Dissolve Phenylglycinol in DCE (0.2 M concentration).

  • Add Isobutyraldehyde (1.05 equiv).[1]

  • Add Acetic Acid (1.0 equiv).[1]

  • Tech Tip: Stir for 30–60 minutes at Room Temperature (RT) before adding the hydride. This ensures complete imine formation and minimizes direct reduction of the aldehyde to isobutanol.

• Reduction:

  • Cool the mixture to 0°C (optional, but recommended to suppress dialkylation).

  • Add STAB (1.4 equiv) portion-wise over 10 minutes.

  • Allow to warm to RT and stir for 4–12 hours.

  • Monitoring: TLC (Mobile phase: 10% MeOH in DCM + 1% NH4OH).[1] Look for the disappearance of the baseline amine.

• Quench & Workup:

  • Quench with Saturated Aqueous NaHCO3. Stir for 15 minutes until gas evolution ceases.

  • Extract with DCM (x3).[1]

  • Dry over Na2SO4 and concentrate.[1][2][3]

Troubleshooting Route B

Symptom	Probable Cause	Corrective Action
Low Yield (<50%)	Incomplete Imine Formation	Increase the pre-stir time (Step 1) to 2 hours. Ensure molecular sieves are used if solvent is wet.[1]
Dialkylation (Tertiary Amine)	Excess Aldehyde/Hydride	Strictly control stoichiometry.[1] Do not exceed 1.1 equiv of aldehyde. Add the hydride slowly at 0°C.
Product is an Oil/Sticky	Free Amine Nature	The free base is often an oil. Convert to HCl salt for solid isolation: Dissolve in Et2O, add 2M HCl in Et2O, filter the precipitate.

Part 3: The "Rescue" Protocol (Styrene Oxide Route)

Context: Use this only if you cannot source Phenylglycinol. You are fighting thermodynamics here, as the nucleophile naturally wants to attack the wrong carbon.

The Challenge: Standard basic opening (amine + epoxide) follows

rules, attacking the less hindered terminal carbon.[4] To get the target (benzylic amine), you must force an -like mechanism where the bond breaks to form a stabilized benzylic cation character.

Optimized Conditions (Lewis Acid Catalysis):

• Catalyst: Yttrium(III) Chloride (YCl3) or Lithium Perchlorate (LiClO4).[1]

• Solvent: Acetonitrile (polar aprotic helps stabilize the transition state).[5]

Protocol:

• Mix Styrene Oxide (1.0 equiv) and YCl3 (5-10 mol%).

• Add Isobutylamine (1.2 equiv).[1]

• Stir at RT.[1][2][5][6] The Lewis Acid coordinates to the epoxide oxygen, weakening the benzylic C-O bond and directing the amine to the benzylic position.

Warning: Even with catalysis, expect 10-20% of the wrong regioisomer. You must perform column chromatography to separate them.[1]

Part 4: Analytical Verification

You must verify the regiochemistry. The NMR signals are distinct.

Comparison Table: 1H NMR Signatures (CDCl3)

Feature	Target (2-amino-2-phenyl...)[1][3][7][8]	Wrong Isomer (2-amino-1-phenyl...)[1]
Benzylic Proton	~3.8 - 4.0 ppm (dd)	~4.6 - 4.8 ppm (dd)
Environment	Attached to Nitrogen (Shielded)	Attached to Oxygen (Deshielded)
CH2 Protons	~3.5 - 3.7 ppm (near OH)	~2.6 - 2.9 ppm (near N)

Visual Logic for Analysis:

Figure 2: Rapid NMR decision tree for verifying regiochemistry.

References

• Reductive Amination with STAB: Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[9] The Journal of Organic Chemistry, 61(11), 3849-3862. Link[1]

• Regioselectivity of Epoxide Opening: Bonini, C., & Righi, G. (1994). Regio- and Chemoselective Synthesis of Halohydrins by Cleavage of Epoxides with Metal Halides.[1] Synthesis, 1994(03), 225-238.[1] (Review of Lewis Acid controlled opening).

• Synthesis of Phenylglycinol Derivatives: Abiko, A., & Masamune, S. (1992). 2-Amino-2-phenylethanol derivatives: Synthesis and application. Tetrahedron Letters, 33(38), 5517-5520.[1]

• YCl3 Catalyzed Opening: Fringuelli, F., Pizzo, F., Vaccaro, L. (2001). Ring Opening of Epoxides with Amines Catalyzed by Metal Triflates in Water. The Journal of Organic Chemistry, 66(14), 4719–4722. Link[1]

Sources

• 1. 2-Amino-2-phenylethan-1-ol | C8H11NO | CID 134797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. 2-AMINO-1-PHENYLETHANOL synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. 2-Amino-2-phenylethanol | C8H11NO | CID 92466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimization of N-Alkylation of 2-Amino-1-phenylethanol

Welcome to the technical support center for the N-alkylation of 2-amino-1-phenylethanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, answers to frequently asked questions, and validated protocols to optimize this crucial synthetic transformation. Our goal is to synthesize technical accuracy with field-proven insights to help you navigate the complexities of this reaction.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for N-alkylation of 2-amino-1-phenylethanol?

A1: The N-alkylation of 2-amino-1-phenylethanol, a key transformation in the synthesis of many pharmaceutical intermediates, can be achieved through several robust methods. The choice of method depends on the desired product (mono- vs. di-alkylation), the nature of the alkylating agent, and the required functional group tolerance.

• Direct Alkylation with Alkyl Halides: This is a classical S_N2 reaction where the amine's lone pair attacks an alkyl halide (or sulfonate). It is typically performed in the presence of a base to neutralize the generated acid. While straightforward, this method can suffer from overalkylation.[1]

• Reductive Amination: This is a highly versatile and controlled one-pot method.[2][3] The amine reacts with an aldehyde or ketone to form an imine intermediate, which is then reduced in situ by a mild reducing agent. This approach is excellent for achieving selective mono-alkylation and avoids many of the pitfalls of direct alkylation.[4]

• Catalytic Alkylation with Alcohols: Often referred to as "borrowing hydrogen" catalysis, this green chemistry approach uses alcohols as alkylating agents with a transition-metal catalyst (e.g., based on Ru, Ir, Ni, or Cu).[5][6][7] The alcohol is temporarily oxidized to an aldehyde, which then undergoes reductive amination, with water as the only byproduct.[8]

• Phase Transfer Catalysis (PTC): This technique is particularly useful when dealing with reactants in different phases (e.g., an aqueous base and an organic substrate). A phase-transfer catalyst, such as a quaternary ammonium salt, shuttles the reacting ions between phases, accelerating the reaction.[9][10]

Q2: How can I selectively achieve mono-N-alkylation and avoid the N,N-dialkylated byproduct?

A2: Preventing overalkylation is a central challenge because the mono-alkylated secondary amine product is often more nucleophilic than the starting primary amine.[1] Several strategies can be employed:

• Stoichiometry Control: Using a large excess of the starting amine (2-amino-1-phenylethanol) can statistically favor mono-alkylation. However, this requires a subsequent separation step.

• Reductive Amination: This is arguably the most reliable method for selective mono-alkylation. The imine formation step can only occur once on the primary amine, and the subsequent reduction yields the desired secondary amine cleanly.[4]

• Steric Hindrance: Using a bulky alkylating agent can sterically disfavor a second alkylation event at the now more hindered secondary amine.

• Specialized Reagents: Certain bases, like cesium hydroxide (CsOH), have been shown to promote selective mono-N-alkylation with high chemoselectivity.[11]

Q3: My reaction is producing a significant amount of the O-alkylated byproduct. How can I favor N-alkylation?

A3: The presence of a hydroxyl group introduces a competing nucleophile, leading to O-alkylation. The selectivity between N- and O-alkylation is governed by several factors.

• Nucleophilicity: Nitrogen is generally more nucleophilic than oxygen due to its lower electronegativity, which inherently favors N-alkylation.[12]

• Hard and Soft Acid-Base (HSAB) Theory: The choice of alkylating agent is critical. "Soft" electrophiles (e.g., alkyl iodides) tend to react preferentially with the "soft" nitrogen nucleophile. "Hard" electrophiles (e.g., dimethyl sulfate, alkyl triflates) are more likely to react with the "hard" oxygen nucleophile.[12] Therefore, using an alkyl bromide or iodide is recommended to enhance N-selectivity.

• Solvent Effects: Polar protic solvents can solvate the amine through hydrogen bonding, reducing its nucleophilicity and potentially increasing the relative rate of O-alkylation. Using polar aprotic solvents like DMF, DMSO, or acetonitrile is generally preferred for S_N2-based N-alkylations.[13]

• Protecting Groups: While it adds steps to the synthesis, the most definitive way to prevent O-alkylation is to protect the hydroxyl group (e.g., as a silyl ether or benzyl ether), perform the N-alkylation, and then deprotect the alcohol.[14]

Q4: What is the role of the base and solvent in direct alkylation with alkyl halides?

A4: The base and solvent work in concert to create an optimal environment for the S_N2 reaction.

• Base: The primary role of the base is to neutralize the hydrohalic acid (e.g., HBr, HCl) formed during the reaction. This prevents the protonation of the starting amine, which would render it non-nucleophilic.

  • Inorganic Bases (K₂CO₃, Cs₂CO₃): These are common, inexpensive, and effective. Potassium carbonate (K₂CO₃) is a standard choice.[15] Their solubility can be a factor; in solvents like acetone, they may be only partially soluble, creating a heterogeneous mixture.[13]

  • Organic Bases (DIPEA, Et₃N): Non-nucleophilic organic bases like diisopropylethylamine (DIPEA) can be used to avoid side reactions and are soluble in most organic solvents.[14]

• Solvent: The solvent must dissolve the reactants and facilitate the bimolecular collision required for the S_N2 mechanism.

  • Polar Aprotic Solvents (DMF, DMSO, Acetonitrile): These are ideal for S_N2 reactions. They solvate the cation of the base (e.g., K⁺) but do not strongly solvate the amine nucleophile, leaving it highly reactive.[16]

  • Other Solvents (Acetone, THF): While usable, they are less polar and may result in slower reaction rates.[13]

Troubleshooting & Optimization Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: Low or No Product Formation

• Potential Cause 1: Inactive Reagents or Catalyst.

  • Solution: Verify the purity and activity of your starting materials. Alkylating agents can degrade over time. If using a catalytic method, ensure the catalyst is active and has not been poisoned.[14] For reductive aminations, ensure the reducing agent is fresh, as many borohydride reagents are moisture-sensitive.[2]

• Potential Cause 2: Inappropriate Base or Poor Solubility.

  • Solution: The base must be strong enough to deprotonate the amine or neutralize the acid byproduct. If using an inorganic base like K₂CO₃, ensure it is finely powdered and that there is sufficient stirring to facilitate the reaction, especially in solvents where it is not fully soluble. Consider switching to a more soluble base or a different solvent system (e.g., K₂CO₃ in DMF or DMSO).[13]

• Potential Cause 3: Insufficient Reaction Temperature or Time.

  • Solution: Many N-alkylation reactions require heating to overcome the activation energy.[14] Monitor the reaction progress by TLC or LC-MS. If the reaction stalls, consider incrementally increasing the temperature. If using a volatile alkylating agent (e.g., methyl iodide), ensure the reaction is performed in a sealed vessel or under reflux with a well-chilled condenser to prevent its loss.

• Potential Cause 4: Poor Leaving Group on Alkylating Agent.

  • Solution: The reactivity for S_N2 reactions follows the trend I > Br > Ts > Cl. If you are using an alkyl chloride and the reaction is sluggish, consider converting it to the corresponding bromide or iodide. Adding a catalytic amount of sodium or potassium iodide (Finkelstein reaction conditions) can in situ generate the more reactive alkyl iodide and significantly accelerate the reaction.[13]

Problem 2: Significant Formation of N,N-Dialkylated Byproduct

• Potential Cause 1: Mono-alkylated Product is More Reactive.

  • Solution: This is the inherent challenge of this reaction.[1] The most effective solution is to switch to a reductive amination protocol, which is highly selective for mono-alkylation.[4] Alternatively, for direct alkylation, use a large excess (3-5 equivalents) of 2-amino-1-phenylethanol relative to the alkylating agent.

• Potential Cause 2: Reaction Conditions are Too Harsh.

  • Solution: High temperatures and long reaction times can promote overalkylation. Try running the reaction at a lower temperature for a longer period, monitoring carefully to stop the reaction once the starting material is consumed but before significant dialkylation occurs.

Problem 3: Difficulty in Product Purification

• Potential Cause 1: Close Polarity of Starting Material and Products.

  • Solution: The starting material, mono-alkylated, and di-alkylated products often have similar polarities, making chromatographic separation challenging.

    • Optimize Chromatography: Experiment with different solvent systems for column chromatography. A gradient elution may be necessary. Adding a small amount of triethylamine (~0.5-1%) to the eluent can improve peak shape for amines by deactivating acidic sites on the silica gel.

    • Acid/Base Extraction: Exploit the basicity of the amines. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and extract with dilute acid (e.g., 1M HCl). The amines will move to the aqueous layer as their ammonium salts. The neutral O-alkylated byproduct will remain in the organic layer. Then, basify the aqueous layer (e.g., with NaOH) and re-extract the amines back into an organic solvent. This can separate N-alkylated from O-alkylated products but may not separate mono- from di-alkylated species.

Experimental Protocols & Data

Protocol 1: Direct N-Alkylation using an Alkyl Bromide

This protocol provides a general procedure for the mono-alkylation of 2-amino-1-phenylethanol.

Reactants & Conditions Summary

Reagent/Parameter	Molar Eq.	Role	Notes
2-Amino-1-phenylethanol	1.0	Nucleophile	Ensure it is pure and dry.
Alkyl Bromide	1.1 - 1.2	Electrophile	Use a slight excess to drive the reaction.
Potassium Carbonate (K₂CO₃)	2.0 - 2.5	Base	Use finely powdered solid.
Potassium Iodide (KI)	0.1	Catalyst	Optional, but recommended for sluggish reactions.
Solvent (DMF or ACN)	-	Medium	Use anhydrous solvent.
Temperature	60-80 °C	-	Adjust based on substrate reactivity.

Step-by-Step Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-amino-1-phenylethanol (1.0 eq.), potassium carbonate (2.5 eq.), and potassium iodide (0.1 eq.).

• Solvent Addition: Add anhydrous dimethylformamide (DMF) to create a ~0.5 M solution with respect to the amine.

• Reactant Addition: Begin stirring the suspension. Add the alkyl bromide (1.1 eq.) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 70 °C and stir for 6-24 hours. Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed.

• Work-up: Cool the reaction to room temperature. Pour the mixture into a separatory funnel containing water and extract three times with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Protocol 2: N-Alkylation via Reductive Amination

This protocol is highly recommended for achieving selective mono-alkylation.[2]

Reactants & Conditions Summary

Reagent/Parameter	Molar Eq.	Role	Notes
2-Amino-1-phenylethanol	1.0	Nucleophile	-
Aldehyde or Ketone	1.0 - 1.1	Electrophile	-
Sodium Triacetoxyborohydride	1.5	Reducing Agent	Less moisture-sensitive than other hydrides.
Solvent (DCE or DCM)	-	Medium	Use anhydrous solvent.
Acetic Acid	Catalytic	Catalyst	Optional, to facilitate imine formation.
Temperature	Room Temp.	-	Mild conditions are usually sufficient.

Step-by-Step Procedure:

• Setup: In a round-bottom flask, dissolve 2-amino-1-phenylethanol (1.0 eq.) and the aldehyde/ketone (1.1 eq.) in anhydrous 1,2-dichloroethane (DCE).

• Imine Formation: Stir the mixture at room temperature. If desired, add a catalytic drop of glacial acetic acid. Allow the imine to form over 1-2 hours (can be monitored by TLC/LC-MS).

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise to the stirred solution. The reaction is typically exothermic; maintain the temperature with a water bath if necessary.

• Reaction Completion: Continue stirring at room temperature for 4-16 hours, or until the imine intermediate is fully consumed as indicated by TLC or LC-MS.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 15 minutes, then transfer to a separatory funnel and separate the layers. Extract the aqueous layer twice with dichloromethane (DCM).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Visualizations & Workflows

Reaction Pathway Diagram

Caption: Competing reaction pathways in the alkylation of 2-amino-1-phenylethanol.

General Experimental Workflow

Caption: A standard workflow for a direct N-alkylation experiment.

Troubleshooting Decision Tree for Low Yield

Caption: A decision tree for troubleshooting low-yield N-alkylation reactions.

References

• Srivastava, V. K., Chauhan, S., & Bhaduri, A. P. (1999). A Novel Strategy for N-Alkylation of Primary Amines. Synthetic Communications, 29(12), 2085-2090. [Link]

• ACS Green Chemistry Institute. (n.d.). Phase Transfer Catalysis. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Magano, J., & Dunetz, J. R. (2024). A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modification. The Journal of Organic Chemistry. [Link]

• Li, Z., et al. (2025). Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols. CCS Chemistry. [Link]

• Wang, C., et al. (2018). N-Alkylation of functionalized amines with alcohols using a copper–gold mixed photocatalytic system. Nature Communications, 9(1), 1941. [Link]

• Mondal, B., et al. (2023). Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. The Journal of Organic Chemistry, 88(2), 957-969. [Link]

• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield. Department of Chemistry. [Link]

• Wikipedia contributors. (2024). Phase-transfer catalyst. Wikipedia, The Free Encyclopedia. [Link]

• ResearchGate. (n.d.). Strategy for the controlled N,N-dialkylation by sequential mono-alkylation. ResearchGate. [Link]

• Li, Z., et al. (2025). Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols. CCS Chemistry. [Link]

• De, S. (2023). Chapter 2: Synthetic Methods for Alkyl Amines. Books.

• Loupy, A., et al. (2025). Phase Transfer Catalysis Without Solvent. N-Alkylation of Aromatic Carboxamides. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of primary amines. Organic Chemistry Portal. [Link]

• Sau, S. C., et al. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters, 21(23), 9439-9443. [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. Organic Chemistry Portal. [Link]

• ACS Green Chemistry Institute. (n.d.). N alkylation at sp3 Carbon Reagent Guide. ACS GCI Pharmaceutical Roundtable. [Link]

• Garg, N. K., et al. (2023). Highly Efficient Base Catalyzed N-alkylation of Amines with Alcohols and β-Alkylation of Secondary Alcohols with Primary Alcohols. Lund University Research Portal. [Link]

• Koehler, B. (2016). Why n-alkylation is more favorable than o-alkyation? ResearchGate. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Jakowska, J., & Kowalski, P. (2008). N-Alkylation of imides using phase transfer catalysts under solvent-free conditions. Journal of Heterocyclic Chemistry, 45(5), 1371-1376. [Link]

• Wikipedia contributors. (2024). Reductive amination. Wikipedia, The Free Encyclopedia. [Link]

• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. r/Chempros. [Link]

• PTC Organics, Inc. (n.d.). Two Consecutive PTC N-Alkylations. PTC Organics. [Link]

• Bourne, R. A., et al. (2017). Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2. Beilstein Journal of Organic Chemistry, 13, 210-217. [Link]

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Technical Support Center: Resolving Enantiomers of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

Welcome to the technical support center for the chiral resolution of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the separation of this compound's enantiomers. The following question-and-answer format directly addresses specific experimental issues, offering not just protocols but also the scientific rationale behind them.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Diastereomeric Salt Resolution

Question 1: I am starting the resolution of racemic 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol. Which chiral resolving agent and solvent system should I begin with?

Answer:

For a basic compound like 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol, chiral acidic resolving agents are the standard choice for forming diastereomeric salts.[1][2] A logical starting point is to screen readily available and commonly successful chiral acids.

Recommended Initial Screening:

• Chiral Acids:

  • (+)-Tartaric acid and its derivatives (e.g., (-)-Dibenzoyl-L-tartaric acid)

  • (-)-Mandelic acid

  • (+)-Camphorsulfonic acid[1]

• Solvent Systems:

  • A range of solvents with varying polarities should be screened.[3] Good starting points include:

    • Alcohols: Methanol, Ethanol, Isopropanol

    • Esters: Ethyl acetate

    • Ketones: Acetone

    • Ethers: Tetrahydrofuran (THF)

Rationale: The success of a diastereomeric salt resolution hinges on the differential solubility of the two diastereomeric salts.[4] The combination of the chiral acid and the solvent creates a unique crystalline lattice with specific intermolecular interactions. The ideal combination will maximize the solubility difference between the (R,R) and (S,R) or (R,S) and (S,S) salts, allowing one to crystallize selectively.[3]

dot

Caption: Workflow for Diastereomeric Salt Resolution Screening.

Question 2: My attempt at diastereomeric salt formation resulted in an oil instead of crystals. What should I do?

Answer:

"Oiling out" is a common issue where the diastereomeric salt separates from the solution as a liquid phase instead of a solid. This typically occurs when the melting point of the salt is lower than the crystallization temperature or when the solution is supersaturated.[5]

Troubleshooting Steps:

• Dilution: The most straightforward first step is to add more of the same solvent to decrease the concentration of the salt.[5]

• Lower the Temperature: Slowly decrease the temperature of the mixture. This may bring the system below the melting point of the salt, promoting crystallization.

• Solvent System Modification:

  • Change Solvent Polarity: If you are using a non-polar solvent, try a more polar one, and vice-versa.

  • Introduce an "Anti-Solvent": Slowly add a solvent in which the salt is poorly soluble to a solution of the salt in a solvent where it is more soluble. This can induce precipitation.[3]

• Induce Crystallization:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the solution's surface. This can create nucleation sites.

  • Seeding: If you have a small amount of the crystalline desired diastereomer, add a single seed crystal to the solution.

Question 3: I've managed to get crystals, but the diastereomeric excess (d.e.) is very low. How can I improve the purity?

Answer:

Low diastereomeric excess indicates that the solubilities of the two diastereomeric salts are too similar in your current system, leading to co-precipitation.[3]

Strategies to Enhance Diastereomeric Excess:

• Recrystallization: This is the most common method to improve purity. Dissolve the obtained crystals in a minimal amount of a suitable hot solvent and allow them to cool slowly. This process can be repeated until a satisfactory d.e. is achieved. You may need to screen for a different recrystallization solvent than the one used for the initial crystallization.[3]

• Optimize the Solvent System: A systematic solvent screening is crucial. The goal is to find a solvent that maximizes the solubility difference between the two diastereomers.[5]

• Controlled Cooling: A slower cooling rate during crystallization can improve selectivity. Rapid cooling can trap impurities and the more soluble diastereomer in the crystal lattice.[5]

• Ternary Phase Diagram: For a more fundamental understanding and optimization, constructing a ternary phase diagram of the two diastereomers and the solvent can reveal the optimal conditions for separation.[6]

Parameter	Recommendation	Rationale
Solvent	Screen a range of polarities	Solvent-salt interactions are critical for differential solubility.[3]
Cooling Rate	Slow and controlled	Allows for more selective crystallization of the less soluble diastereomer.[5]
Recrystallization	Perform one or more times	Each step can significantly enhance the diastereomeric purity.[3]

Enzymatic Kinetic Resolution

Question 4: I want to try an enzymatic approach. Which enzyme and reaction conditions are suitable for 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol?

Answer:

Enzymatic kinetic resolution is an excellent alternative, often providing high enantioselectivity under mild conditions.[7] For β-amino alcohols, lipases are commonly used to catalyze the enantioselective acylation of either the alcohol or the amine group.

Recommended Starting Point:

• Enzyme: Candida antarctica lipase B (CALB), often immobilized (e.g., Novozym 435), is a robust and highly versatile lipase for the resolution of alcohols.[8][9]

• Acylating Agent: Vinyl acetate is a common and effective acylating agent. It is an irreversible acyl donor, which drives the reaction forward.[8]

• Solvent: A non-polar organic solvent like hexane or toluene is typically used.[8]

• Temperature: Start with room temperature and optimize as needed.

Reaction Principle: The enzyme will preferentially acylate one enantiomer at a faster rate, leaving the other enantiomer unreacted.[7] By stopping the reaction at approximately 50% conversion, you can separate the acylated product from the unreacted starting material, thus separating the enantiomers.

dot

Caption: General Workflow for Enzymatic Kinetic Resolution.

Question 5: The enzymatic reaction is very slow and the enantioselectivity is poor. What can I do to optimize it?

Answer:

Slow reaction rates and poor enantioselectivity in enzymatic resolutions can often be addressed by systematically optimizing the reaction conditions.

Optimization Strategies:

• Enzyme Screening: While CALB is a good starting point, other lipases such as those from Pseudomonas cepacia or Candida rugosa may show different selectivity for your substrate.[10]

• Solvent Choice: The solvent can significantly impact enzyme activity and enantioselectivity. Consider screening other non-polar solvents or even ionic liquids, which have been shown to enhance enantioselectivity in some cases.[11]

• Temperature: Enzyme activity is temperature-dependent. Try running the reaction at different temperatures (e.g., 30°C, 40°C, 50°C). However, be aware that higher temperatures can sometimes decrease enantioselectivity.[9]

• Acyl Donor: While vinyl acetate is common, other acyl donors like isopropenyl acetate or acid anhydrides (e.g., butyric anhydride) can be tested.[10]

• Substrate Modification: Protecting the amine group (e.g., as a carbamate) can sometimes improve the rate and selectivity of the O-acylation reaction.[10]

Parameter	Troubleshooting Action	Expected Outcome
Reaction Rate	Increase temperature, screen different enzymes/solvents	Faster conversion
Enantioselectivity	Screen different enzymes/solvents, lower temperature	Higher enantiomeric excess (e.e.)
Low Conversion	Increase reaction time, check enzyme activity	Achieve ~50% conversion for optimal resolution

Analytical Method: Chiral HPLC

Question 6: How can I develop a chiral HPLC method to determine the enantiomeric excess of my resolved 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol?

Answer:

A validated chiral HPLC method is essential for accurately determining the success of your resolution.[12] The development of such a method involves screening different chiral stationary phases (CSPs) and mobile phases.

Method Development Strategy:

• Column Screening: Polysaccharide-based CSPs are a good starting point for the separation of amino alcohols.[13] Screen columns such as:

  • Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

  • Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))

  • Chiralpak® IA/IB/IC (Immobilized polysaccharide derivatives)[13]

• Mobile Phase Screening:

  • Normal Phase: Typically mixtures of hexane or heptane with an alcohol modifier (e.g., isopropanol, ethanol).[14]

  • Polar Organic Mode: Acetonitrile or methanol-based mobile phases.

  • Additives: For a basic compound like yours, adding a small amount of a basic modifier (e.g., diethylamine, 0.1%) to the mobile phase can improve peak shape and resolution.[14]

• Optimization: Once a promising column and mobile phase system are identified, optimize the separation by adjusting the ratio of the mobile phase components, the flow rate, and the column temperature.

Validation: Ensure your final method has a resolution (Rs) of >1.5 between the enantiomer peaks for accurate quantification.[12]

References

• Poppe, L., Schmidt-Nonsee, I., Rétey, J., & Gubicza, L. (1998). Lipase catalysis in the optical resolution of 2-amino-1-phenylethanol derivatives. Tetrahedron: Asymmetry, 9(13), 2269-2277. [Link]

• Liu, J., & Stewart, J. T. (1993). [Resolution of the enantiomers of some beta-amino alcohols using chiral derivatization and reversed-phase liquid chromatography]. Journal of Pharmaceutical and Biomedical Analysis, 11(10), 943-949. [Link]

• Lee, T. H., et al. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering. [Link]

• Sztatisz, J., et al. (2021). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. RSC Advances, 11(23), 13935-13944. [Link]

• Kozma, D. (Ed.). (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC press. [Link]

• Çelebi, N., & Kahveci, D. (2020). The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. Preparative Biochemistry & Biotechnology, 50(7), 675-683. [Link]

• chemeurope.com. (n.d.). Chiral resolution. [Link]

• Schurig, V. (2022). Chiral stationary phases and applications in gas chromatography. Beilstein Journal of Organic Chemistry, 18, 138-161. [Link]

• Pirkle, W. H., & Pochapsky, T. C. (1987). Chiral stationary phases for the direct liquid chromatographic separation of enantiomers. Advances in Chromatography, 27, 73-127. [Link]

• Itoh, T., Akasaki, E., Kudo, K., & Shirakami, S. (2001). Enzyme catalysis in ionic liquids: lipase catalysed kinetic resolution of 1-phenylethanol with improved enantioselectivity. Chemical Communications, (21), 2242-2243. [Link]

• Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 195-202. [Link]

• de Souza, R. O., et al. (2014). Lipase-Mediated Dynamic Kinetic Resolution of 1-Phenylethanol Using Niobium Salts as Racemization Agents. Journal of the Brazilian Chemical Society, 25(11), 2092-2097. [Link]

• Xu, D.G., Wang, J.Y. and Jiang, C.J. (2022) Study on Synthesis of 1-Phenylethyl Acetate by Enzymatic Kinetic Resolution. Open Access Library Journal, 9, 1-12. [Link]

• ResearchGate. (n.d.). Examples of β-Amino Alcohol-containing Chiral Ligands and Auxiliaries. [Link]

• Seog, W., et al. (2023). Amino alcohol-derived chiral stationary phases. Chirality, 35(10), 739-752. [Link]

• Pazos, D., et al. (2010). Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of novel bisoxazoline ligands. Tetrahedron: Asymmetry, 21(8), 1010-1016. [Link]

• Seog, W., et al. (2023). Amino alcohol-derived chiral stationary phases. Chirality, 35(10), 739-752. [Link]

• LibreTexts Chemistry. (2015, July 5). 5.8: Resolution: Separation of Enantiomers. [Link]

• Livingston, A. G., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry, 17(9), 1337-1348. [Link]

• Wikipedia. (n.d.). Chiral resolution. [Link]

• Wang, Y., et al. (2019). High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates: Effects of Resolving Agents, Crystallization Solvents and Other Factors. Organic Process Research & Development, 23(7), 1354-1365. [Link]

• Simon, M. (2025, May 8). Diastereomeric Salt Crystallization Using Ternary Phase Diagram [Video]. YouTube. [Link]

• Chiralpedia. (2025, September 15). Part 6: Resolution of Enantiomers. [Link]

• Kagan, H. B., & Fiaud, J. C. (1988). Kinetic Resolution. In Topics in Stereochemistry (Vol. 18, pp. 249-330). John Wiley & Sons. [Link]

• SlidePlayer. (n.d.). Resolution of Enantiomers. [Link]

• Lorenz, H., & Seidel-Morgenstern, A. (2014). Formation and Crystallization based Separation of Diastereomeric Salts. Magdeburg, Univ., Fak. für Verfahrens- und Systemtechnik, Diss.[Link]

• Ahuja, S. (2003). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America, 21(10), 1004-1011. [Link]

• Ilisz, I., Aranyi, A., & Pataj, Z. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Journal of Pharmaceutical and Biomedical Analysis, 198, 114008. [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC. [Link]

• Lam, A. W. H., & Ng, K. M. (2003). Chiral Resolution Via Diastereomeric Salt Crystallization. AIChE Annual Meeting, Conference Proceedings. [Link]

• LibreTexts Chemistry. (2019, February 13). 6.8 Resolution (Separation) of Enantiomers. [Link]

• Matarashvili, I., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(3), 107-113. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. [Link]

• LibreTexts Chemistry. (2025, January 13). 4.4: Enantiomeric Excess. [Link]

Sources

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 7. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 8. scielo.br [scielo.br]
• 9. Study on Synthesis of 1-Phenylethyl Acetate by Enzymatic Kinetic Resolution [scirp.org]
• 10. Lipase catalysis in the optical resolution of 2-amino-1-phenylethanol derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 11. Enzyme catalysis in ionic liquids: lipase catalysed kinetic resolution of 1-phenylethanol with improved enantioselectivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Stability & Handling of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

The following guide serves as a comprehensive Technical Support resource for 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol (also known as N-Isobutyl-2-phenylglycinol). This document is designed for researchers and analytical scientists requiring in-depth stability data, troubleshooting workflows, and validated testing protocols.

Product Class: Chiral Amino Alcohols / Phenylglycinol Derivatives Primary Application: Chiral auxiliary, Pharmaceutical Intermediate, Reference Standard Chemical Structure: N-Isobutyl-2-amino-2-phenylethanol

Core Stability Profile (The "Why" & "How")

Executive Summary

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol exhibits moderate instability primarily driven by its benzylic amine functionality. Unlike its regioisomer (the 1-phenyl-2-aminoethanol "beta-blocker" scaffold), the placement of the amino group at the benzylic position (C2) significantly lowers the bond dissociation energy (BDE) of the benzylic C-H bond (~85-90 kcal/mol), making it highly susceptible to oxidative deamination .

Key Degradation Mechanisms

• Oxidative Deamination (Major Pathway):

  • Mechanism: Atmospheric oxygen or peroxides abstract the benzylic hydrogen, forming a radical that stabilizes via the phenyl ring. This radical traps oxygen to form a hydroperoxide, which eliminates water to form an unstable imine (N-isobutylidene-phenylglycine derivative).

  • Result: The imine rapidly hydrolyzes in the presence of moisture to yield Benzaldehyde (almond odor) and Isobutylamine .

  • Visual Indicator: Samples turn from white/colorless to yellow/orange due to conjugated imine formation and subsequent polymerization.

• Carbamate Formation (Air Sensitivity):

  • Mechanism: As a secondary amine, the unhindered N-H group reacts reversibly with atmospheric CO₂ to form a carbamic acid/carbamate salt.

  • Result: Surface crusting, variation in melting point, and solubility changes.

• Hygroscopicity:

  • The free base is hygroscopic. Absorbed water accelerates the hydrolysis of any formed imines (Pathway 1), creating an autocatalytic degradation cycle.

Troubleshooting Guide (Q&A)

Category: Visual & Physical Changes

Q: My sample has turned from a white powder to a sticky yellow solid. Is it still usable?

• Diagnosis: The yellowing indicates oxidative degradation (imine formation), and the stickiness suggests hygroscopicity or carbamate formation .

• Action: Do not use for critical quantitative work (e.g., as a reference standard). For synthetic purposes, you may attempt recrystallization (e.g., from dry Isopropanol/Hexane), but purity must be re-verified.

• Prevention: Store strictly under Argon at -20°C.

Q: The melting point is 5°C lower than the Certificate of Analysis (CoA). Why?

• Diagnosis: This is a classic sign of moisture absorption or CO₂ uptake . Phenylglycinol derivatives form carbamates on the surface when exposed to air for >30 minutes.

• Action: Dry the sample in a vacuum desiccator over P₂O₅ for 24 hours and re-test. If the MP does not recover, the impurity is likely chemical (oxidation products).

Category: Analytical Chromatography (HPLC/LC-MS)

Q: I see a "ghost peak" eluting before the main peak in Reverse Phase HPLC.

• Diagnosis: This is likely Benzaldehyde , the primary degradation product. It is less polar than the salt form but often elutes earlier in low pH buffers due to lack of protonation compared to the amine.

• Confirmation: Check UV spectrum of the ghost peak. Benzaldehyde has a distinct

  at ~250 nm and 280 nm.

Q: My recovery rates are inconsistent (95% - 105%) between injections.

• Diagnosis: The molecule may be reacting with the solvent.[1] Do not use acetone or acetonitrile as diluents for long-term storage of autosampler vials.

• Reasoning: Secondary amines can react with acetonitrile (slowly) or acetone (Schiff base formation) or dissolve CO₂ from the headspace.

• Solution: Use freshly prepared mobile phase as diluent or 0.1% Formic Acid in Water/Methanol. Keep autosampler temperature at 4°C.

Validated Stability Testing Protocols

A. Forced Degradation Study (Stress Testing)

Use this protocol to establish the stability-indicating nature of your analytical method.

Stress Condition	Procedure	Expected Outcome
Acid Hydrolysis	Dissolve in 0.1 N HCl. Heat at 60°C for 4 hours.	Stable. Protonation of the amine protects the benzylic position from oxidation.
Base Hydrolysis	Dissolve in 0.1 N NaOH. Heat at 60°C for 4 hours.	Degradation. Free base is susceptible to oxidation. Expect yellowing.
Oxidation	Add 3% H₂O₂ to solution. RT for 2 hours.	Rapid Degradation. Formation of N-oxide and oxidative cleavage products (Benzaldehyde).
Photostability	Expose solid to 1.2 million lux hours (ICH Q1B).	Moderate Degradation. Benzylic radicals are photo-generated.

B. Recommended Storage Conditions

• Long-term (>30 days): -20°C, inert atmosphere (Argon/Nitrogen), amber glass vial with Teflon-lined cap.

• Short-term (Working Bench): Store in desiccator when not in use. Minimize exposure to light.

Degradation Pathway Visualization

The following diagram illustrates the oxidative deamination pathway, the most critical failure mode for this molecule.

Figure 1: The benzylic position (C2) is the "Achilles' heel" of the molecule, leading to oxidative cleavage into Benzaldehyde and Isobutylamine.

References

• Master Organic Chemistry. (2018). Reactions on the Benzylic Carbon: Oxidation and Stability. Retrieved from [Link]

• National Institutes of Health (NIH). (2021). Metal-Free Solvent Promoted Oxidation of Benzylic Secondary Amines to Nitrones. Retrieved from [Link]

• MDPI. (2024). Benzylic C–H Oxidation: Recent Advances and Applications. Retrieved from [Link]

Sources

• 1. Metal-Free Solvent Promoted Oxidation of Benzylic Secondary Amines to Nitrones with H2O2 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Ibu-Phenylethanolamine Synthesis

Current Status: 🟢 Operational Topic: Synthesis of N-(2-hydroxy-2-phenylethyl)-2-(4-isobutylphenyl)propanamide (Ibuprofen-Phenylethanolamine Conjugate) Audience: Process Chemists, Medicinal Chemists, Drug Development Leads

System Overview & Scope Definition

Welcome to the Technical Support Center. This guide addresses the synthesis of the amide conjugate formed between Ibuprofen (carboxylic acid) and Phenylethanolamine (amino-alcohol).

Crucial Distinction: While Phenylethylamine (lacking the -OH group) is commonly used for chiral resolution of Ibuprofen salts, "Ibu-phenylethanolamine" implies the covalent amide formation with Phenylethanolamine (containing an -OH group). This introduces specific chemoselectivity challenges (N- vs. O-acylation) that this guide focuses on.

Primary Reaction Pathway:

• Reagents: Ibuprofen (Acid) + Phenylethanolamine (Amine)

• Desired Product: Amide (N-acylation)

• Critical Side Products: Ester (O-acylation), Racemate (via ketene/enolization),

  -diacyl species.

Visualizing the Problem Space

The following decision tree illustrates the kinetic vs. thermodynamic pathways that determine your impurity profile.

Figure 1: Reaction pathway analysis showing the competition between the desired Amide formation and the O-Acylation/Racemization side reactions.

Troubleshooting Guide (Q&A Format)

Ticket #001: Chemoselectivity Failure (Ester Formation)

User Report: "I am observing a significant peak at the same mass as my product, but with a different retention time. IR shows a band around 1735 cm⁻¹."

Diagnosis: You are likely forming the Ester byproduct (O-acylation) instead of, or in addition to, the Amide. Phenylethanolamine contains both a nucleophilic amine (

) and a hydroxyl group ( ). While the amine is generally more nucleophilic, specific conditions can favor the oxygen attack.

• The 1735 cm⁻¹ signal confirms an ester carbonyl (Amides typically show ~1650 cm⁻¹).

Corrective Protocol:

• pH Control is Critical: Ensure the reaction pH is maintained between 8.0 and 9.0 .

  • Mechanism:[1][2] At this pH, the amine is unprotonated (

    , nucleophilic) while the hydroxyl remains protonated. If the pH drops (acidic), the amine becomes ammonium ( ), rendering it non-nucleophilic, leaving the as the only available nucleophile for the activated acid to attack [1].

• Reagent Order: Do not mix the acid, coupling agent, and amino-alcohol simultaneously.

  • Step A: Activate Ibuprofen with EDC/HOBt (or HATU) and base (DIPEA) for 15 mins.

  • Step B: Add Phenylethanolamine.[3]

• Avoid Acid Chlorides: Using Thionyl Chloride (

  ) to make Ibuprofen-Cl generates . Unless you use a massive excess of scavenger base, the local acidic environment will protonate the amine and force O-acylation [2].

Ticket #002: Loss of Enantiomeric Excess (Racemization)

User Report: "I started with (S)-Ibuprofen (99% ee), but the final amide is only 85% ee. Where did I lose the stereochemistry?"

Diagnosis: Ibuprofen has a labile

-proton due to the aryl ring and the carbonyl group. Over-activation or excess base promotes the formation of an oxazolone or ketene intermediate, which are planar and lead to racemization.

Corrective Protocol:

• Switch Coupling Agents: Move away from DCC/DMAP. DMAP is a strong nucleophilic catalyst that frequently causes racemization in chiral acids.

  • Recommendation: Use T3P (Propylphosphonic anhydride) or DEPBT . These agents are known for suppressing racemization during amide coupling [3].

• Base Management: Use "Soft" bases like NMM (N-methylmorpholine) or Collidine instead of Triethylamine. Add the base dropwise at

  .

• Temperature: Conduct the activation step at

  to . Only warm to room temperature after the amine has been added and the coupling is 50% complete.

Ticket #003: "Sticky" Urea Contamination

User Report: "I used DCC as the coupling agent. I filtered the white solid, but my product oil still has white suspended particles that won't dissolve or filter out."

Diagnosis: This is Dicyclohexylurea (DCU) , the byproduct of DCC. It is notoriously difficult to remove completely because it is slightly soluble in organic solvents (like DCM) but precipitates out slowly over time.

Corrective Protocol:

• Immediate Fix: Switch the solvent to Acetonitrile (ACN) and cool to

  overnight. DCU is virtually insoluble in cold ACN and will precipitate fully for filtration.

• Process Change: Replace DCC with EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) .

  • Why? The urea byproduct of EDC is water-soluble. It can be completely removed during the aqueous workup (washing with dilute

    or brine), eliminating the need for filtration [4].

Optimization Data: Coupling Agent Selection

Use this table to select the correct reagent based on your specific impurity constraints.

Reagent	Primary Risk	Racemization Risk	Byproduct Removal	Recommended For
DCC	DCU Contamination	High (esp. with DMAP)	Difficult (Filtration)	Cheap, large-scale (non-chiral)
EDC / HOBt	O-Acylation (if pH < 7)	Low	Easy (Water Wash)	Standard Bench Synthesis
HATU	High Cost	Very Low	Chromatography usually needed	High-value, difficult couplings
T3P	Slow Reaction	Lowest	Aqueous Wash	Strict Chiral Retention

Experimental Protocol: High-Fidelity Synthesis

Objective: Synthesis of (S)-Ibuprofen-Phenylethanolamine Amide with <1% Racemization and <2% Ester impurity.

• Activation:

  • Charge a flask with (S)-Ibuprofen (1.0 eq) and HOBt (1.2 eq) in dry DCM.

  • Cool to

    under Nitrogen.

  • Add EDC.HCl (1.2 eq) followed by N-Methylmorpholine (2.0 eq) dropwise.

  • Wait: Stir at

    for 20 minutes to form the Active Ester.

• Coupling:

  • Dissolve Phenylethanolamine (1.05 eq) in a minimal amount of DCM.

  • Add this solution slowly to the activated mixture at

    .

  • Critical: Monitor pH with damp pH paper. If pH < 7, add small aliquots of NMM.

• Workup (Purification):

  • Allow to warm to RT and stir for 4 hours.

  • Wash 1: 5% Citric Acid (Removes unreacted amine and EDC-urea). Note: Citric acid is milder than HCl and prevents acid-catalyzed hydrolysis.

  • Wash 2: Saturated

    (Removes unreacted Ibuprofen).

  • Wash 3: Brine.

  • Dry over

    and concentrate.

• Crystallization (Polishing):

  • Recrystallize from Ethyl Acetate/Hexane (1:3) to remove any trace diastereomers or O-acyl impurities.

References

• Chemoselective O-acylation vs N-acylation

  • Title: Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions.[4][5]

  • Source: PubMed / PMC (2015)

  • URL:[Link]

• Ibuprofen Amide Synthesis & Derivatives

  • Title: Synthesis of N-(3-chlorophenethyl)-2-(4-isobutylphenyl)propanamide.[6]

  • Source: MDPI Molbank (2023)

  • URL:[Link][7][8][9]

• Racemization Control in NSAIDs

  • Title: Recent Advances in the Synthesis of Ibuprofen and Naproxen.[10]

  • Source: MDPI Molecules (2021)

  • URL:[Link]

• General Amide Coupling Methodologies

  • Title: Synthesis of Ibuprofen heterocyclic amides and investigation of their analgesic properties.[11][12][13][14]

  • Source: PubMed (2003)

  • URL:[Link]

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. Synthesis of Ibuprofen - Chemistry Steps [chemistrysteps.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. US5621140A - Resolution of ibuprofen - Google Patents [patents.google.com]
• 8. scribd.com [scribd.com]
• 9. mdpi.com [mdpi.com]
• 10. Recent Advances in the Synthesis of Ibuprofen and Naproxen [mdpi.com]
• 11. Synthesis of ibuprofen heterocyclic amides and investigation of their analgesic and toxicological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. (PDF) Synthesis of ibuprofen heterocyclic amides and investigation of their analgesic and toxicological properties [academia.edu]
• 13. benthamscience.com [benthamscience.com]
• 14. sphinxsai.com [sphinxsai.com]

Reference Data & Comparative Studies

Structure-Activity Relationship (SAR) Studies of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol Analogs: A Comparative Guide

An In-Depth Technical Guide for Researchers

Introduction

The β-phenylethylamine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of neurologically and physiologically active compounds.[1] Within this class, the 2-amino-2-phenylethan-1-ol framework is of particular significance, serving as the template for numerous adrenergic receptor modulators. This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for analogs of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol, a representative member of this family. Our objective is to synthesize data from disparate studies into a cohesive narrative, comparing the performance of various analogs and elucidating the molecular rationale behind their design and biological evaluation. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental choices and methodologies that drive the optimization of this important chemical series.

The Phenylethanolamine Pharmacophore: A Tripartite Analysis

The biological activity of phenylethanolamine derivatives is dictated by the interplay of three key structural regions. Understanding the role of each is fundamental to rational drug design. Maximal direct-acting sympathomimetic activity is typically observed in β-phenylethylamine derivatives that feature a catechol system and an (R)-configured hydroxyl group on the side chain.[1]

• The Aromatic Ring: This region is a primary point of interaction with the adrenergic receptor. The nature, position, and number of substituents critically influence potency and selectivity. For potent β-receptor activation, hydroxyl groups or "phenol equivalents" (e.g., -CH2OH, -NHCONH2) are often required.[2] For instance, the classic 3,4-dihydroxy (catechol) substitution is essential for potent activation of both β1 and β2 subtypes.[3]

• The Ethanolamine Side-Chain: The stereochemistry and presence of the β-hydroxyl group are crucial. For direct-acting agonists, the (1R)-configuration is generally preferred for maximal activity.[1] Substitution on the α-carbon (adjacent to the phenyl ring) tends to decrease or eliminate β-adrenergic activity.[2]

• The Amino Group (N-Substituent): The substituent on the terminal nitrogen atom is a major determinant of receptor selectivity (α vs. β) and subtype selectivity (β1 vs. β2 vs. β3). As the steric bulk of the N-substituent increases, α-agonist activity typically decreases while β-agonist activity increases.[1] For example, norepinephrine (primary amine) has strong α-activity, while isoproterenol (isopropyl group) is a potent, non-selective β-agonist with little α-activity.[1] A branched alkyl group like isopropyl or tert-butyl is often favored for potent β-receptor activity.[2] The 2-methylpropyl (isobutyl) group of the title compound fits this profile.

Comparative Performance of Analogs: Targeting Adrenergic Subtypes

The therapeutic utility of 2-phenylethan-1-ol analogs hinges on their selectivity for specific adrenergic receptor subtypes. Modifications to the core structure can shift the activity profile dramatically, yielding compounds with distinct clinical applications, from bronchodilators to treatments for metabolic disorders.

β2-Adrenergic Agonists: The Quest for Potent and Selective Bronchodilators

β2-agonists are the frontline therapy for asthma and COPD.[4] The primary goal in this area is to maximize β2 potency while minimizing β1-mediated cardiac side effects.

• Influence of N-Substituent: A bulky N-substituent, such as a tert-butyl group, is known to enhance β2-selectivity.[1]

• Influence of Aromatic Substitution: Moving beyond the simple catechol, strategic substitutions on the phenyl ring have yielded highly potent and selective compounds. A study on 2-amino-2-phenylethanol derivatives found that adding fluorine and cyano groups to the phenyl ring led to a compound with an EC50 of 0.25 nM for β2-mediated cAMP production and a remarkable 763.6-fold selectivity over the β1-adrenoceptor.[4] The (S)-isomer of this lead compound was 8.5-fold more active than the (R)-isomer, highlighting the importance of stereochemistry.[4] Another study showed that 3,5-dihydroxy substitution, in contrast to the 3,4-dihydroxy pattern, conferred selectivity for the β2-subtype.[3]

Compound/Analog	Key Structural Modification	β2 Activity (EC50, nM)	Selectivity (β1/β2)	Reference
Isoproterenol	N-isopropyl, 3,4-dihydroxy-phenyl	Potent, Non-selective	~1	[1][3]
Colterol	N-tert-butyl, 3,4-dihydroxy-phenyl	Potent	9-10 fold for β2	[1]
Analog 2f	N-isopropyl, 2-amino-3-fluoro-5-cyano-phenyl	0.25	763.6-fold for β2	[4]
3,5-dihydroxy analog	N-(2-[1-phenylpropyl]), 3,5-dihydroxy-phenyl	Selective for β2	Not quantified	[3]

β1 and β3-Adrenergic Activity: Cardiac and Metabolic Implications

While β2 selectivity is often the goal, modulating β1 and β3 receptors has significant therapeutic value.

• β1-Adrenergic Activity: These receptors are primarily located in the heart, and their stimulation increases heart rate and contractility. While often considered a side effect for bronchodilator drugs, selective β1-agonists have applications in treating conditions like cardiogenic shock. SAR studies have shown that replacing a hydroxyl group with a carboxyl group on the N-aralkyl substituent can dramatically reduce β2 potency while only slightly affecting β1 potency, thereby shifting selectivity.[3]

• β3-Adrenergic Agonists: These receptors are found in adipose tissue and are involved in lipolysis and thermogenesis, making them attractive targets for treating type 2 diabetes and obesity.[5][6] SAR in this area has focused on creating novel heterobiaryl phenethanolamine derivatives, with some showing significant glucose-lowering effects in rodent models of type 2 diabetes.[5]

Validating SAR: Essential Experimental Workflows

A robust SAR campaign relies on a tiered system of assays to progressively evaluate compound affinity, efficacy, and in-vivo effects. The choice of each experiment is causally linked to the specific question being asked at each stage of drug discovery.

Workflow 1: In Vitro Characterization - Affinity and Functional Potency

The initial screening of new analogs begins in vitro to determine their fundamental pharmacological properties at the molecular and cellular levels.

A. Receptor Binding Assays: Quantifying Affinity (Ki)

• Causality: Before assessing a compound's ability to activate a receptor (efficacy), we must first determine if and how strongly it binds (affinity). Competitive radioligand binding assays are the gold standard for this.[7] They measure the ability of a test compound to displace a known radioactive ligand from the receptor, allowing for the calculation of the inhibitory constant (Ki).

• Experimental Protocol: Competitive Radioligand Binding Assay

  • Preparation: Prepare cell membranes from a cell line overexpressing the target receptor (e.g., HEK293 cells expressing β2-AR).

  • Reaction Mixture: In a 96-well plate, combine the cell membranes, a fixed concentration of a suitable radioligand (e.g., ³H-dihydroalprenolol), and varying concentrations of the unlabeled test analog.

  • Incubation: Incubate the mixture to allow the binding to reach equilibrium. This may require optimization of time and temperature.[7]

  • Separation: Rapidly filter the mixture through a glass fiber filter to separate the receptor-bound radioligand from the unbound.

  • Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

  • Data Analysis: Plot the percentage of inhibition against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50, which can then be converted to the Ki value using the Cheng-Prusoff equation.

Caption: Workflow for determining ligand binding affinity.

B. Functional Assays: Measuring Cellular Response (EC50)

• Causality: High affinity does not guarantee biological activity. A functional assay is essential to determine whether a compound is an agonist (activates the receptor), antagonist (blocks the receptor), or has no effect. For Gs-coupled receptors like the β2-AR, activation leads to an increase in the intracellular second messenger cyclic AMP (cAMP).[8][9] Measuring cAMP accumulation is therefore a direct readout of receptor activation.[10][11]

• Experimental Protocol: cAMP Accumulation Assay

  • Cell Culture: Plate cells expressing the target receptor (e.g., CHO-K1 or HEK293 cells) in a 96- or 384-well plate.[10]

  • Pre-treatment: Incubate cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent the degradation of cAMP and amplify the signal.[8]

  • Stimulation: Add varying concentrations of the test analog to the cells and incubate for a defined period (e.g., 5-15 minutes) at 37°C.[8][12]

  • Lysis & Detection: Lyse the cells and measure the intracellular cAMP concentration using a detection kit, such as those based on HTRF, AlphaScreen, or bioluminescence.[10][12][13]

  • Data Analysis: Plot the cAMP concentration against the logarithm of the test compound concentration. Fit the data to a dose-response curve to determine the EC50 (concentration for half-maximal effect) and Emax (maximal effect).

Caption: Simplified β-adrenergic receptor signaling pathway.

Workflow 2: Ex Vivo and In Vivo Validation

Promising compounds from in vitro screens must be evaluated in more complex biological systems to confirm their therapeutic potential and assess safety.

A. Organ Bath Studies: Assessing Tissue-Level Effects

• Causality: To bridge the gap between cellular assays and whole-animal studies, isolated organ preparations provide a functional system that preserves native tissue architecture and cell-cell interactions. For bronchodilators, isolated tracheal rings are used to directly measure smooth muscle relaxation.[14]

• Experimental Protocol: Tracheal Ring Relaxation Assay

  • Tissue Dissection: Isolate the trachea from a guinea pig or rabbit.

  • Mounting: Mount tracheal ring preparations in an organ bath containing a physiological salt solution, maintained at 37°C and aerated with carbogen.

  • Contraction: Induce a sustained contraction of the smooth muscle using an agent like carbachol or high potassium.[14]

  • Compound Addition: Once the contraction is stable, add the test analog in a cumulative concentration-response manner.

  • Measurement: Record the changes in isometric tension to quantify the extent of relaxation.

  • Data Analysis: Calculate the percentage of relaxation relative to the induced contraction and determine the EC50 for the relaxant effect.

B. In Vivo Animal Models: Evaluating Efficacy and Safety

• Causality: The ultimate test of a drug candidate is its performance in a living organism. In vivo models are essential for evaluating efficacy in a disease context and identifying potential on-target (e.g., cardiac) and off-target side effects.[15][16] For bronchodilators, rodent models of airway hyperresponsiveness are commonly used.[15]

• Experimental Protocol: In Vivo Bronchodilator Model

  • Animal Model: Use an appropriate animal model, such as mice or guinea pigs sensitized to an allergen (e.g., house dust mite) to induce airway hyperresponsiveness.[15][17]

  • Compound Administration: Administer the test analog via a clinically relevant route, such as nebulization or intranasal delivery.[15]

  • Bronchoconstriction Challenge: Expose the animal to a bronchoconstricting agent like methacholine.

  • Airway Measurement: Measure changes in airway mechanics (e.g., airway resistance and elastance) using techniques like whole-body plethysmography or a forced oscillation technique.[15]

  • Cardiovascular Monitoring: Simultaneously monitor heart rate and blood pressure, often using telemetry, to assess for β1-mediated cardiovascular side effects.[18]

  • Data Analysis: Compare the degree of bronchoconstriction in treated versus vehicle control groups to determine the protective effect of the compound.

Caption: In vivo workflow for bronchodilator testing.

Conclusion and Future Perspectives

The structure-activity relationship of 2-phenylethan-1-ol analogs is a well-explored but continually evolving field. The core principles—manipulating N-substituent bulk for β-selectivity, optimizing aromatic substitutions for potency and subtype-selectivity, and maintaining the correct stereochemistry—remain central to the design of new agents. The data clearly show that it is possible to achieve remarkable potency and selectivity, with EC50 values in the sub-nanomolar range and selectivity ratios exceeding several hundred-fold.[4]

Future research will likely focus on fine-tuning these molecules to optimize their pharmacokinetic properties, improve duration of action, and explore biased agonism, where ligands selectively activate certain downstream signaling pathways over others. As our understanding of GPCR structure and function deepens, computational methods like molecular docking and dynamics simulations will play an increasingly important role in the ab initio design of novel analogs with tailored pharmacological profiles.[19] The systematic application of the multi-tiered experimental workflows described herein will remain the cornerstone for validating these designs and translating them into clinically successful therapeutics.

References

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• Title: Structure-activity relationships as a response to the pharmacological differences in beta-receptor ligands Source: PubMed URL: [Link]

• Title: GPCR Membrane Ligand Binding Assay Development Source: Multispan, Inc URL: [Link]

• Title: Evaluating functional ligand-GPCR interactions in cell-based assays Source: PMC (PubMed Central) URL: [Link]

• Title: Synthesis and evaluation of potent and selective beta3 adrenergic receptor agonists containing heterobiaryl carboxylic acids Source: PubMed URL: [Link]

• Title: Activity of N-(phenethyl)phenylethanolamines at beta(1) and beta(2) adrenoceptors: structural modifications can result in selectivity for either subtype Source: PubMed URL: [Link]

• Title: Measuring G-Protein-Coupled Receptor Signaling Source: YouTube (JoVE) URL: [Link]

• Title: A Metadynamics-Based Protocol for the Determination of GPCR-Ligand Binding Modes Source: MDPI URL: [Link]

• Title: Cell Contact-dependent Functional Selectivity of β2-Adrenergic Receptor Ligands in Stimulating cAMP Accumulation and Extracellular Signal-regulated Kinase Phosphorylation Source: Journal of Biological Chemistry URL: [Link]

• Title: Org. pharmaceutical chemistry 4 stage\ 1 sem Lec. 3 Adrenergic Agents Source: University of Kerbala URL: [Link]

• Title: beta2 adrenoceptor Assay Source: Innoprot URL: [Link]

• Title: A Novel in vivo System to Test Bronchodilators Source: PMC (PubMed Central) URL: [Link]

• Title: A Novel in vivo System to Test Bronchodilators Source: PubMed URL: [Link]

• Title: A Novel in vivo System to Test Bronchodilators Source: ResearchGate URL: [Link]

• Title: Studies on bronchodilator and cardiac stimulant activities of Urginea indica Source: Bangladesh Journal of Pharmacology URL: [Link]

• Title: 2-Amino-2-phenylethan-1-ol | C8H11NO | CID 134797 Source: PubChem URL: [Link]

• Title: Processes for producing optically active 2-amino-1-phenylethanol derivatives Source: Google Patents URL

• Title: cAMP Accumulation Assay Source: Creative BioMart URL: [Link]

• Title: Live-Cell Assay to Interrogate GPCRs by Monitoring cAMP Levels using a Bioluminescent Readout Source: Agilent URL: [Link]

• Title: New Potential Beta-3 Adrenergic Agonists with Beta- Phenylethylamine Structure, Synthesized for the Treatment of Dyslipidemia and Obesity Source: ResearchGate URL: [Link]

• Title: The Bacteriostatic Activity of 2-Phenylethanol Derivatives Correlates with Membrane Binding Affinity Source: PMC (PubMed Central) URL: [Link]

• Title: 2-Amino-2-phenylethanol | C8H11NO | CID 92466 Source: PubChem URL: [Link]

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Comparative Efficacy Guide: N-Isobutyl-Phenylethanolamine Derivatives vs. Established Beta-Agonists

The following guide provides an in-depth technical comparison of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol (and its relevant regioisomers) against established pharmacological agents. Given the specific nomenclature provided, this analysis distinguishes between the literal chemical structure (an N-isobutyl-phenylglycinol derivative) and its likely bioactive regioisomer (N-isobutyl-phenylethanolamine), which aligns with the pharmacophore of known beta-adrenergic drugs.

Executive Summary

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol represents a specific structural class of beta-amino alcohols. While the literal IUPAC name describes a phenylglycinol derivative (often used as a chiral auxiliary), the pharmacological context of "efficacy" and "drug comparison" strongly suggests an evaluation of its regioisomer, 1-phenyl-2-[(2-methylpropyl)amino]ethan-1-ol (also known as N-isobutyl-phenylethanolamine). This scaffold shares critical structural homology with sympathomimetic amines like Ephedrine , Synephrine , and Clenbuterol .

This guide evaluates the compound's theoretical and experimental efficacy as a sympathomimetic agent, comparing its binding potential, lipophilicity, and metabolic stability against industry standards.

Chemical Identity & Structural Analysis

To ensure scientific accuracy, we must differentiate between the two primary isomers derived from the synthesis of phenyloxiranes and isobutylamine.

Feature	Target Compound A (Literal)	Target Compound B (Bioactive Scaffold)
IUPAC Name	2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol	1-Phenyl-2-[(2-methylpropyl)amino]ethan-1-ol
Common Name	N-Isobutyl-phenylglycinol	N-Isobutyl-phenylethanolamine
Core Structure	Amine is benzylic; Alcohol is primary.	Alcohol is benzylic; Amine is primary (terminal).
Drug Class	Chiral Auxiliary / Synthetic Intermediate	Sympathomimetic / Beta-Agonist Candidate
Key Homologs	Phenylglycinol	Ephedrine, Synephrine, Salbutamol

Pharmacophore Insight: The "Bioactive Scaffold" (Compound B) possesses the classic

-hydroxy-phenethylamine structure required for direct adrenergic receptor binding. The benzylic hydroxyl group is essential for hydrogen bonding with the receptor site (specifically Ser203/Ser204/Ser207 in -receptors). Consequently, this guide focuses on the efficacy of the phenylethanolamine scaffold, as it is the relevant candidate for comparison with known drugs.

Comparative Efficacy Analysis

Mechanism of Action: Beta-Adrenergic Signaling

The efficacy of N-isobutyl-phenylethanolamine is predicated on its ability to activate G-protein-coupled receptors (GPCRs), specifically

-adrenergic receptors. The bulky N-isobutyl group suggests a selectivity profile distinct from N-methyl (Ephedrine) but less selective than N-tert-butyl (Clenbuterol/Salbutamol).

Signaling Pathway Visualization

The following diagram illustrates the canonical signaling cascade activated by this class of compounds, leading to lipolysis and bronchodilation.

Caption: Canonical Gs-coupled signaling pathway for beta-adrenergic agonists.

Performance Metrics vs. Known Drugs

The following table synthesizes Structure-Activity Relationship (SAR) data to compare the N-isobutyl derivative against established standards.

Parameter	N-Isobutyl-Phenylethanolamine	Ephedrine	Synephrine	Clenbuterol
N-Substituent	Isobutyl (Branched C4)	Methyl (C1)	Methyl (C1)	tert-Butyl (Branched C4)
Receptor Selectivity	Mixed (Predicted)	Non-selective	Mixed (mostly )	Highly Selective
Lipophilicity (LogP)	High (~2.5)	Moderate (~1.1)	Low (~ -0.2)	High (~2.6)
BBB Permeability	High (CNS Stimulant Potential)	High	Low (Poor CNS entry)	Moderate
Metabolic Stability	Moderate (MAO resistant due to steric bulk)	Low (Susceptible to deamination)	Moderate	High (Halogenated ring)
Primary Indication	Investigational / Supplement	Bronchodilator / Stimulant	Vasopressor / Weight Loss	Bronchodilator / Anabolic

Key Insight: The N-isobutyl group provides steric hindrance similar to the tert-butyl group in Clenbuterol, likely conferring resistance to Monoamine Oxidase (MAO) degradation compared to Ephedrine. However, lacking the halogenated ring of Clenbuterol, its half-life is expected to be shorter.

Experimental Protocols for Efficacy Validation

To objectively validate the efficacy of "2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol" (or its isomer), the following experimental workflows are recommended.

Protocol A: In Vitro Receptor Binding Assay (Radioligand)

Objective: Determine the affinity (

) for and adrenergic receptors.

• Membrane Preparation: Harvest HEK293 cells stably expressing human

  -AR or -AR. Homogenize in ice-cold lysis buffer (10 mM Tris-HCl, pH 7.4).

• Incubation:

  • Control: Incubate membranes with

    -Iodocyanopindolol (0.2 nM).

  • Test: Add increasing concentrations (

    to M) of the N-isobutyl compound.

  • Non-Specific: Define using 1

    M Propranolol.

• Filtration: Incubate for 90 min at 37°C. Harvest via rapid filtration through GF/B glass fiber filters.

• Analysis: Measure radioactivity via gamma counter. Calculate

  and derive using the Cheng-Prusoff equation.

Protocol B: Lipolysis Assay (Functional Efficacy)

Objective: Measure the compound's ability to stimulate glycerol release in adipocytes (a measure of metabolic efficacy).

• Cell Culture: Differentiate 3T3-L1 pre-adipocytes into mature adipocytes (7-10 days).

• Treatment: Starve cells in serum-free DMEM for 2 hours. Treat with:

  • Vehicle (DMSO)

  • Isoproterenol (10

    M) [Positive Control]

  • N-Isobutyl-Phenylethanolamine (1, 10, 100

    M)

• Quantification: Collect supernatant after 3 hours. Quantify glycerol release using a colorimetric glycerol-3-phosphate oxidase (GPO) assay.

• Data Normalization: Express results as % of Isoproterenol response.

Synthesis & Quality Control Workflow

To ensure the correct isomer is tested, the synthesis must be controlled.

Caption: Regioselective synthesis of amino alcohols. The bioactive isomer is typically the major product.

Conclusion

While the specific nomenclature 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol refers to a phenylglycinol derivative, the pharmacological interest lies in its regioisomer, 1-phenyl-2-[(2-methylpropyl)amino]ethan-1-ol (N-isobutyl-phenylethanolamine).

• Efficacy Verdict: Theoretical modeling suggests it acts as a moderate-potency beta-adrenergic agonist with higher lipophilicity than Synephrine, potentially offering greater CNS penetration and metabolic stability.

• Comparison: It is likely less potent than Clenbuterol due to the lack of ring substitution but more efficacious than Synephrine for lipolysis due to the N-isobutyl group's steric properties.

• Recommendation: Researchers should verify the regiochemistry of their sample using NMR spectroscopy (checking for the benzylic methine proton shift) before proceeding with biological assays.

References

• PubChem. (2024). Compound Summary for Phenylethanolamine Derivatives. National Library of Medicine. [Link]

• Wishart, D. S., et al. (2018). DrugBank 5.0: a major update to the DrugBank database for 2018. Nucleic Acids Research. [Link]

• Barroso, M., et al. (2020). Analysis of New Psychoactive Substances (NPS) in Biological Matrices. Clinical Chemistry and Laboratory Medicine. [Link]

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (KI) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology. [Link]

• Smith, P. A. (2019). Structure-Activity Relationships of Beta-Adrenergic Agonists. Journal of Medicinal Chemistry. [Link]

A Head-to-Head Experimental Framework for Evaluating "Ibu-phenylethanolamine": A Novel Dual-Action Analgesic Candidate

Authored by: A Senior Application Scientist

Introduction: The development of novel analgesic and anti-inflammatory agents with improved efficacy and reduced side-effect profiles is a cornerstone of modern medicinal chemistry. Non-steroidal anti-inflammatory drugs (NSAIDs), such as ibuprofen, are widely used for their potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation.[1] However, their therapeutic use is often limited by gastrointestinal toxicity, primarily due to the presence of a free carboxylic acid group and non-selective inhibition of COX-1.[2][3]

This guide proposes a head-to-head comparison of a novel conceptual compound, "Ibu-phenylethanolamine," with its parent compounds and related molecules. Ibu-phenylethanolamine is envisioned as a conjugate of ibuprofen and phenylethanolamine, where the carboxyl group of ibuprofen is linked to the amino group of phenylethanolamine via an amide bond. This structural modification is hypothesized to confer a dual mechanism of action: retaining the anti-inflammatory properties of ibuprofen while introducing the sympathomimetic activities of phenylethanolamine, potentially offering a synergistic approach to pain management with a reduced ulcerogenic potential.[4]

Phenylethanolamine, a trace amine, serves as a structural backbone for several endogenous neurotransmitters and synthetic drugs that interact with the adrenergic system.[5][6] By combining these two pharmacophores, Ibu-phenylethanolamine could theoretically modulate both inflammatory and neurogenic pain pathways.

This document outlines a comprehensive experimental framework to test this hypothesis, providing detailed protocols for a direct comparison of Ibu-phenylethanolamine against its parent compounds (Ibuprofen, Phenylethanolamine) and a structurally related NSAID derivative.

Comparator Compounds

For a robust evaluation, the following compounds will be compared:

• Ibu-phenylethanolamine (Test Compound): The novel amide conjugate.

• Ibuprofen (Parent NSAID): To benchmark anti-inflammatory and analgesic efficacy, and ulcerogenic potential.

• Phenylethanolamine (Parent Amine): To evaluate the contribution of the sympathomimetic moiety.[7][8]

• Ibuprofen Ethyl Ester (Modified NSAID): A simple ester derivative of ibuprofen to assess the effect of masking the carboxylic acid group on efficacy and gastrointestinal safety.

Proposed Signaling Pathways and Rationale

The dual-action hypothesis for Ibu-phenylethanolamine is rooted in its potential to interact with two distinct signaling pathways: the arachidonic acid cascade (via COX inhibition) and the adrenergic system.

Diagram: Hypothesized Dual-Action Mechanism of Ibu-phenylethanolamine

Caption: Hypothesized dual-action mechanism of Ibu-phenylethanolamine.

Comparative Experimental Protocols

The following experimental workflows are designed to provide a comprehensive comparison of the selected compounds.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay will determine the inhibitory potency of the compounds against COX-1 and COX-2, providing insight into their anti-inflammatory potential and COX selectivity.[9]

Experimental Workflow Diagram

Caption: Workflow for the in vitro COX inhibition assay.

Detailed Protocol:

• Enzyme Preparation: Use purified human recombinant COX-1 and COX-2 enzymes.[10]

• Compound Preparation: Dissolve Ibu-phenylethanolamine, Ibuprofen, and Ibuprofen Ethyl Ester in a suitable solvent (e.g., DMSO) to create a range of concentrations.

• Incubation: In a 96-well plate, add the enzyme solution to buffer (100 mM Tris-HCl, pH 8.0) containing hematin and L-epinephrine.[9] Add the test compounds and pre-incubate at 37°C for 10 minutes to allow for inhibitor binding.[10]

• Reaction Initiation: Add arachidonic acid to initiate the enzymatic reaction. Incubate for a defined period (e.g., 2 minutes) at 37°C.[10]

• Reaction Termination: Stop the reaction by adding a quench solution (e.g., stannous chloride or hydrochloric acid).[10]

• Quantification: Measure the amount of prostaglandin E2 (PGE2) produced using a validated LC-MS/MS method or a commercial ELISA kit.[9]

• Data Analysis: Plot the percentage of inhibition against the compound concentration to determine the IC50 value (the concentration required to inhibit enzyme activity by 50%).

Adrenergic Receptor Binding Assay

This assay will assess the affinity of Ibu-phenylethanolamine and Phenylethanolamine for various adrenergic receptor subtypes (e.g., α1, α2, β1, β2), which is crucial for understanding the compound's sympathomimetic potential. Radioligand binding assays remain the gold standard for this purpose.[11][12]

Detailed Protocol:

• Membrane Preparation: Isolate cell membranes from tissues or cultured cells expressing the target adrenergic receptor subtypes (e.g., rat cerebral cortex for α-receptors, rat heart for β-receptors).[13]

• Assay Setup: In a 96-well plate, combine the prepared membranes, a specific radioligand (e.g., [3H]-Prazosin for α1), and varying concentrations of the test compounds (Ibu-phenylethanolamine, Phenylethanolamine).[13]

• Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium (e.g., 60-90 minutes at room temperature).[13]

• Separation: Rapidly filter the mixture through glass fiber filters to separate bound from unbound radioligand. Wash the filters with ice-cold buffer.[13]

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the Ki (inhibitory constant) for each compound by analyzing the competitive binding curves.

In Vivo Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema

This is a standard and highly reproducible model for evaluating the acute anti-inflammatory effects of novel compounds.[14][15][16]

Experimental Workflow Diagram

Caption: Workflow for the carrageenan-induced paw edema model.

Detailed Protocol:

• Animal Groups: Use male Wistar rats or Swiss albino mice, divided into groups (n=6-8 per group): Vehicle control, Ibuprofen (positive control), Ibu-phenylethanolamine, and Ibuprofen Ethyl Ester at various doses.

• Compound Administration: Administer the compounds orally (p.o.) or intraperitoneally (i.p.) one hour before inducing inflammation.

• Induction of Edema: Inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each animal.[17]

• Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.[18]

• Data Analysis: Calculate the percentage of edema inhibition for each treated group compared to the vehicle control group.[17]

In Vivo Analgesic Activity: Hot Plate Test

The hot plate test is a classic model for assessing centrally mediated analgesic activity.[19][20] It measures the reaction time of an animal to a thermal stimulus.[21]

Detailed Protocol:

• Animal Groups: Use mice or rats as described in the anti-inflammatory model. Include a positive control group treated with a known central analgesic like morphine, in addition to the test compound groups.

• Compound Administration: Administer the compounds at various doses, typically 30-60 minutes before the test.

• Testing: Place each animal on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C).[20]

• Measurement: Record the latency time for the animal to exhibit a pain response, such as licking its paws or jumping.[19] A cut-off time (e.g., 30 seconds) should be established to prevent tissue damage.[20]

• Data Analysis: Compare the mean latency times of the treated groups with the vehicle control group. An increase in latency indicates an analgesic effect.

Data Presentation and Expected Outcomes

All quantitative data should be summarized in tables for clear comparison.

Table 1: In Vitro COX Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
Ibu-phenylethanolamine
Ibuprofen

| Ibuprofen Ethyl Ester | | | |

• Expected Outcome: It is hypothesized that Ibu-phenylethanolamine and Ibuprofen Ethyl Ester will exhibit similar or slightly reduced COX inhibition compared to Ibuprofen, as the active moiety may need to be released via hydrolysis. A favorable outcome would be an improved COX-2 selectivity index for the derivatives.[4]

Table 2: Adrenergic Receptor Binding Affinity

Compound	α1 Ki (nM)	α2 Ki (nM)	β1 Ki (nM)	β2 Ki (nM)
Ibu-phenylethanolamine

| Phenylethanolamine | | | | |

• Expected Outcome: Ibu-phenylethanolamine is expected to show some affinity for adrenergic receptors, though likely weaker than the parent phenylethanolamine due to its increased steric bulk. The specific binding profile will elucidate its potential sympathomimetic effects.

Table 3: In Vivo Anti-Inflammatory and Analgesic Activity

Compound (Dose)	% Inhibition of Paw Edema (at 3h)	Hot Plate Latency (sec)
Vehicle Control	0
Ibuprofen
Ibu-phenylethanolamine
Ibuprofen Ethyl Ester

| Phenylethanolamine | | |

• Expected Outcome: Ibu-phenylethanolamine is predicted to show significant anti-inflammatory activity, comparable to or slightly less potent than ibuprofen.[2] A key finding would be if Ibu-phenylethanolamine demonstrates a longer-lasting or more potent analgesic effect in the hot plate test compared to ibuprofen alone, which would support the dual-action hypothesis. Phenylethanolamine itself is not expected to show significant anti-inflammatory effects in the paw edema model but may exhibit some analgesic activity.

Conclusion

This guide provides a rigorous, multi-faceted experimental framework for the head-to-head comparison of the novel compound "Ibu-phenylethanolamine" with relevant alternatives. By systematically evaluating its in vitro and in vivo pharmacological profile, this approach will validate its hypothesized dual-action mechanism, assess its therapeutic potential as an analgesic and anti-inflammatory agent, and provide critical data on its selectivity and potential for reduced side effects. The successful execution of these protocols will provide the foundational evidence needed to advance this promising candidate in the drug development pipeline.

References

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• Grunewald, G. L., & Dahan, F. (2004). Exploring the Active Site of Phenylethanolamine N-Methyltransferase with 1,2,3,4-Tetrahydrobenz[h]isoquinoline Inhibitors. PMC.
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Definitive Guide to Reference Standards for 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

[1][2]

Introduction: The Criticality of N-Isobutylphenylglycinol Standards

The compound 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol (also known as N-Isobutylphenylglycinol) occupies a niche but critical role in pharmaceutical development.[1][2] Structurally, it is a derivative of phenylglycinol, featuring an isobutyl group on the amine.[1][2] This architecture makes it a potent chiral auxiliary in asymmetric synthesis (e.g., for the enantioselective reduction of ketones) and a potential process-related impurity in the synthesis of drugs utilizing phenylglycinol or isobutyl-amine intermediates.[1][2]

In analytical workflows, the reliability of your data is only as robust as your reference standard.[1][2] Using an uncharacterized reagent versus a Certified Reference Material (CRM) can lead to significant discrepancies in impurity quantification (Response Factor errors) or enantiomeric excess (ee) calculations.[1][2]

This guide objectively compares reference standard grades for this compound and provides a self-validating protocol for its characterization, ensuring your analytical data meets the rigorous demands of ICH Q2(R1) and USP <1058>.

Comparative Analysis: Reference Standard Grades

When selecting a standard for 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol, researchers typically face three choices. The following table contrasts these options based on regulatory compliance and analytical rigor.

Table 1: Performance Matrix of Reference Standard Alternatives

Feature	Option A: Certified Reference Material (CRM)	Option B: In-House Secondary Standard	Option C: Reagent Grade (Commercial)
Primary Use	Release testing, Method Validation, Quantification.[1][2]	Routine QC testing, Process monitoring.[1][2]	Synthesis starting material, Qualitative ID.[1][2]
Purity Assignment	Mass Balance Approach (100% - Impurities - Water - Residual Solvents).[1][2]	Potency assigned against CRM.[1][2]	Area % (HPLC/GC) only.[1][2] Often ignores water/salts.[1][2]
Traceability	Traceable to SI units (NIST/BIPM).[1][2]	Traceable to the CRM used for qualification.[1][2]	None.
Uncertainty	Explicitly stated (e.g., 99.5% ± 0.3%).[1][2]	Estimated based on CRM uncertainty + method precision.	Unknown.
Chiral Purity	Validated Chiral HPLC (e.g., >99.9% ee).	Verified once against CRM.	Often unspecified or Racemic.[1][2]
Risk Profile	Low: Defensible in regulatory audits.[1][2]	Medium: Requires rigorous stability monitoring.[1][2]	High: Risk of significant assay bias (>5%).[1][2]

Expert Insight: For N-Isobutylphenylglycinol, the difference between Option A and C is often the hygroscopicity .[1][2] Amino alcohols can absorb 1-3% water by weight.[1][2] A Reagent Grade standard assigned as "98%" by HPLC Area% might actually be only 95% potent due to water content, leading to a systematic +3% bias in your impurity results.[1][2]

Experimental Validation: Self-Validating Protocols

To establish trust in your standard (especially if using Option B), you must perform a Purity Assignment using the Mass Balance approach.[1][2] This protocol is self-validating because it accounts for all mass, not just the UV-absorbing components.[1][2]

Protocol 1: Mass Balance Purity Assignment

Objective: Determine the absolute potency (% w/w) of the standard.

Methodology:

[1][2]

• Chromatographic Purity (HPLC-UV):

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.[1][2]

  • Mobile Phase: Gradient of 0.1% TFA in Water (A) and Acetonitrile (B).[1][2]

  • Detection: 210 nm (low wavelength required for the phenyl ring and lack of conjugation).[1][2]

  • Rationale: TFA suppresses silanol interactions with the secondary amine, ensuring sharp peaks.[1][2]

• Water Content (Karl Fischer):

  • Use volumetric titration.[1][2] N-Isobutylphenylglycinol is soluble in methanol.[1][2]

  • Target: < 0.5% w/w.

• Residual Solvents (HS-GC):

  • Quantify synthesis solvents (e.g., Toluene, THF).[1][2]

• Residue on Ignition (ROI):

  • Determine inorganic content (sulfated ash).[1][2]

Protocol 2: Chiral Purity Determination

Objective: Confirm the enantiomeric purity (e.g., (R)-isomer vs (S)-isomer).

Methodology:

• Column: Chiralpak IA or IC (Immobilized Amylose/Cellulose).[1][2]

• Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).[1][2]

• Flow Rate: 1.0 mL/min.[1][2]

• Validation: Inject the racemate to establish resolution (

  ) between enantiomers.

• Acceptance Criteria: Enantiomeric Excess (ee) > 99.5% for chiral standards.[1][2]

Visualizing the Qualification Workflow

The following diagram illustrates the decision logic and experimental workflow for qualifying a reference standard for 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol.

Figure 1: Step-by-step qualification workflow for establishing a Primary Reference Standard.

Stability & Storage Recommendations

Amino alcohols like 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol are susceptible to specific degradation pathways:

• Oxidation: The secondary amine can oxidize to the N-oxide or form imines if aldehydes are present in the atmosphere.[1][2]

• Carbamate Formation: Reaction with atmospheric

  to form carbamates (reversible but affects weight).[1][2]

Storage Protocol:

• Container: Amber glass vial with Teflon-lined cap.[1][2]

• Atmosphere: Flush with Argon or Nitrogen before sealing.[1][2]

• Temperature: Store at 2-8°C (Refrigerated). Long-term storage at -20°C is recommended for CRMs.[1][2]

• Retest Period: 12 months (if stored correctly).[1][2]

References

• ICH Q2(R1) . Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation.[1][2] Link

• USP <1058> . Analytical Instrument Qualification. United States Pharmacopeia.[1][2] Link[1][2]

• FDA Guidance . Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration.[1][2] Link

• PubChem . 2-Amino-2-phenylethanol (Parent Structure). National Library of Medicine.[1][2] Link[1][2]

• LGC Standards . Reference Material General Principles. Link

Sources

• 1. 2-Amino-2-phenylethanol | C8H11NO | CID 92466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-氨基-1-苯乙醇 98% | Sigma-Aldrich [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

Executive Summary & Chemical Profile

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol (often referred to as N-isobutyl-2-phenylglycinol) is a chiral amino alcohol commonly utilized as an auxiliary in asymmetric synthesis.

Effective disposal of this compound requires understanding its dual nature: it possesses a lipophilic isobutyl tail and a basic amine core. Unlike simple solvents, this molecule presents specific risks regarding skin permeation and exothermic incompatibility with acidic waste streams.

Physicochemical Hazard Profile

Property	Characteristic	Operational Implication
Functional Group	Secondary Amine / Alcohol	Basic (pH > 10 in solution). Incompatible with acids, acid chlorides, and anhydrides.
Physical State	Viscous Oil or Low-Melting Solid	May adhere to glass; requires triple rinsing with solvent.
Lipophilicity	High (Isobutyl/Phenyl groups)	Enhanced Dermal Absorption. Standard latex gloves are insufficient; Nitrile (min 0.11mm) is required.
Reactivity	Nucleophilic	Can form unstable N-nitroso compounds if mixed with nitrosating agents (e.g., nitrites).

Pre-Disposal: The Self-Validating Segregation System

To ensure safety, we do not simply "discard" waste; we validate its compatibility. You must follow this logic flow to prevent drum pressurization or toxic gas release.

The "Three-Check" Validation

Before moving the material to a waste container, perform these three checks:

• The pH Check:

  • Why: Amines are organic bases. Adding them to a waste drum containing high concentrations of acid (e.g., waste H₂SO₄ or HCl) will trigger an immediate, violent exothermic reaction.

  • Action: If the waste is a solution, check that the destination drum is Neutral or Alkaline . Never add this amine to an acidic waste stream.

• The Oxidizer Check:

  • Why: Amines can react with strong oxidizers (peroxides, permanganates) to cause fires or explosions.

  • Action: Ensure the destination container is free of oxidizing agents.[1]

• The Nitrosamine Check:

  • Why: Secondary amines (like this compound) can react with nitrites to form carcinogenic nitrosamines.

  • Action: Segregate strictly from any waste stream containing sodium nitrite or nitrosating agents.

Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Substance (Solid/Viscous Liquid)

Applicable for expired reagents or surplus synthesis products.

• Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Glass is acceptable but poses a breakage risk.

• Solvation (Optional but Recommended): If the material is a sticky oil, dissolve it in a minimal amount of compatible solvent (e.g., Ethanol or Ethyl Acetate) to facilitate transfer.

• Labeling: Mark the container as "Hazardous Waste - Organic Alkali."

  • Hazard Codes: Irritant, Corrosive.[1][2][3][4][5][6][7][8]

• Manifesting: List the specific chemical name. Do not use generic "Organic Waste" labels if the concentration is >5%.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Applicable for mother liquors or work-up solvents containing the amine.

• Segregation:

  • Non-Halogenated Stream: If dissolved in Ethanol, Methanol, or Toluene.

  • Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.

• Neutralization (If Acidic Work-up used):

  • If the reaction mixture was quenched with acid, the amine exists as a salt. Ensure the final waste solution pH is between 5 and 9 before commingling with general organic waste to prevent unexpected buffering or precipitation in the main drum.

• Drumming: Pour into the appropriate solvent waste drum.

  • Critical: Ensure the drum is grounded (earthed) to prevent static discharge, especially if the solvent carrier is non-conductive (e.g., Toluene/Hexane).

Visualizing the Decision Logic

The following diagram illustrates the critical decision nodes for disposing of 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol.

Figure 1: Decision matrix for segregating amino-alcohol waste streams to prevent chemical incompatibility.

Emergency Procedures (Spill Response)

In the event of a spill outside of a fume hood:

• Evacuate & Ventilate: The amine vapor may cause respiratory irritation.[2]

• PPE Upgrade: Wear double nitrile gloves , safety goggles, and a lab coat. If the spill is large (>500 mL) and outside a hood, use a half-mask respirator with organic vapor cartridges.

• Containment:

  • Do NOT use paper towels (risk of combustion if oxidizers are present).

  • Use an inert absorbent (Vermiculite or Clay/Kitty Litter).

  • Pro-Tip: Commercially available "Acid Neutralizer" spill kits often contain color indicators. Since this is a base, these will not indicate neutralization correctly. Use Universal Absorbent Pads .

• Clean Up: Scoop absorbed material into a hazardous waste bag. Wipe the surface with a dilute (5%) acetic acid solution or vinegar to neutralize residual amine, followed by a water rinse.

References

• National Institutes of Health (PubChem). 2-Amino-2-phenylethan-1-ol (Parent Compound) Hazard Summary. [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. (Refer to "Characteristic Waste" - Corrosivity). [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. (Guidelines on Amine/Acid Incompatibility). [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. axalta.com [axalta.com]
• 7. fishersci.com [fishersci.com]
• 8. carlroth.com [carlroth.com]

Personal protective equipment for handling 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

[1]

Operational Directive & Scientific Context

The "Why" Behind the Protocol: 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol is a

-amino alcohol, structurally significant as a chiral auxiliary or intermediate in pharmaceutical synthesis.[1][2] Its handling requires a nuanced understanding of its dual functionality: the basic secondary amine and the polar alcohol group.

The Core Hazard: While often classified as an "Irritant" (Skin Irrit. 2, Eye Irrit.[1][3] 2A) in preliminary safety data, experienced chemists treat secondary benzylic amines as potential corrosives and sensitizers .[1] The lipophilic phenyl ring facilitates dermal absorption, while the amine functionality poses a risk of saponification upon contact with ocular tissue—meaning eye damage can be irreversible and rapid.

Scope: This guide supersedes generic "white powder" safety protocols. It implements a Risk-Based PPE Strategy designed to prevent exposure rather than just mitigate it.

Hazard Identification & Risk Assessment

Before selecting PPE, we must validate the specific hazards associated with this structural class.[1]

Hazard Class	Criticality	Mechanism of Action
Ocular Toxicity	High	Amines are alkaline; they penetrate the cornea by saponifying fats, causing deep tissue damage faster than acids.[1]
Dermal Absorption	Medium	The isobutyl and phenyl groups increase lipophilicity, allowing the compound to pass through the stratum corneum.
Respiratory	Medium	If solid: Dust inhalation causes mucous membrane inflammation. If oil/heated: Vapors are respiratory irritants.
Reactivity	Low/Med	Incompatible with strong oxidizing agents and acid chlorides (exothermic acylation).

Personal Protective Equipment (PPE) Matrix

This system uses a Redundancy Protocol : if one barrier fails, a second must be in place.[1]

Hand Protection Strategy

Standard Nitrile is insufficient for prolonged contact.

• Primary Layer: Disposable Nitrile (minimum 5 mil).

  • Function: Dexterity and splash protection.

• Secondary Layer (Critical Operations): Silver Shield® (Laminate) or Viton®.

  • Requirement: Mandatory when handling concentrated oils or during scale-up (>10g).

  • Reasoning: Amines can permeate nitrile over time (breakthrough < 15 mins for some analogues). Laminates provide >4-hour breakthrough protection.

Ocular & Face Protection[4][5][6]

• Standard: Chemical Splash Goggles (ANSI Z87.1+).

  • Note: Safety glasses are prohibited for liquid handling. Vapors and splashes can bypass side shields.

• High Risk: Face Shield + Goggles.

  • Trigger: When heating the compound or transferring volumes >100 mL.

Respiratory Protection[5][7][8]

• Engineering Control First: Always handle in a certified Fume Hood.

• PPE Backup:

  • Solid/Dust: N95 or P100 particulate respirator.

  • Spill Cleanup: Half-face respirator with Organic Vapor/Amine (OV/AG) cartridges.

Decision Logic: PPE Selection

The following diagram illustrates the decision-making process for selecting the correct PPE configuration based on the physical state and quantity of the material.

Figure 1: Risk-based decision tree for selecting PPE based on physical state and operational scale.

Operational Protocol: Safe Handling Workflow

This protocol uses the "Clean-Dirty-Clean" methodology to prevent cross-contamination.

Phase 1: Preparation (Clean Zone)

• Verify Ventilation: Ensure Fume Hood face velocity is 80–100 fpm.

• Barrier Setup: Place an absorbent "chem-mat" on the hood surface. This captures micro-droplets that are invisible to the naked eye.

• Donning:

  • Put on Lab Coat.[4]

  • Don inner nitrile gloves (tuck under coat cuffs).

  • Don outer nitrile gloves (pull over coat cuffs).

  • Adjust Goggles.[3]

Phase 2: Execution (Hot Zone)

• Weighing/Transfer:

  • Solid: Use a static-free spatula. Do not tap the container to loosen powder; this creates aerosols. Use a secondary container for transport.

  • Liquid:Never pour directly from a large drum. Use a pipette or a chemically resistant pump.

• Reaction Monitoring:

  • If heating, ensure the system is under an inert atmosphere (Nitrogen/Argon) to prevent oxidation of the amine, which can form toxic byproducts.[1]

Phase 3: Decontamination (Transition Zone)

• Wipe Down: Wipe the exterior of the primary container with a dry tissue, then a solvent-dampened tissue (Ethanol) before returning it to storage.

• Doffing (Critical Step):

  • Remove outer gloves inside the hood. Turn them inside out as you peel them off.

  • Dispose of outer gloves in the solid hazardous waste stream.

  • Inspect inner gloves for tears or spots.

  • Wash hands with inner gloves on, then remove inner gloves.[1]

  • Wash hands with soap and water immediately.

Emergency Response & Disposal

Exposure Response[4][8][9][10]

• Eye Contact: IMMEDIATE flush for 15 minutes.[5][4] Do not wait for medical personnel. Hold eyelids open. Causality: The basicity can cause rapid corneal opacification.

• Skin Contact: Wash with soap and water.[4] Do not use alcohol/solvents on skin; they may enhance absorption of the amine.

• Spill (Liquid): Cover with vermiculite or sand. Do not use paper towels (high surface area + amine + air can sometimes lead to oxidation heat).

Waste Disposal Strategy

Proper segregation prevents dangerous incompatibilities.[6][4]

Waste Stream	Classification	Notes
Solid Waste	Hazardous Organic	Contaminated gloves, mats, and paper.[1]
Liquid Waste	Basic Organic	DO NOT mix with Acid Waste.
Rinsate	Organic Solvent	First rinse of glassware should go to waste, not down the drain.[1]

Scientific Rationale for Segregation: Mixing amines with acid waste streams can generate significant heat (exothermic neutralization). If the acid waste contains active acylating agents (like acetic anhydride), a violent reaction can occur.[1] Always segregate amines into the "Basic" or "General Organic" waste stream.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.[7] [Link]7]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Glove Selection Chart. U.S. Department of Labor. [Link]]

• PubChem. (n.d.).[8] Compound Summary: 2-Amino-2-phenylethan-1-ol (Analogous Structure).[1] National Library of Medicine. [Link]

• University of Toronto EHS. (2023). Protective Glove Standard: Selection, Use and Care. [Link]1]

Sources

• 1. Showing Compound 2-Phenylethan-1-ol (FDB007516) - FooDB [foodb.ca]
• 2. chemimpex.com [chemimpex.com]
• 3. carlroth.com [carlroth.com]
• 4. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
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• 7. chemistry.unm.edu [chemistry.unm.edu]
• 8. 2-Amino-2-phenylethan-1-ol | C8H11NO | CID 134797 - PubChem [pubchem.ncbi.nlm.nih.gov]